Ethyl 6-methylpyrazine-2-carboxylate

• CAS: 41110-39-8

Core Science & Biosynthesis

Comprehensive NMR Characterization and Analytical Workflows for Ethyl 6-methylpyrazine-2-carboxylate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary & Context in Medicinal Chemistry

Pyrazine derivatives are privileged scaffolds in modern drug discovery, frequently utilized as bioisosteres for benzene or pyridine rings to improve aqueous solubility, metabolic stability, and target binding affinity. Specifically, functionalized pyrazine-2-carboxylates serve as critical building blocks in the synthesis of highly selective kinase inhibitors, such as PI3K-C2α inhibitors[1], and novel anti-tumor agents targeting early apoptosis pathways[2].

Ethyl 6-methylpyrazine-2-carboxylate (CAS: 41110-39-8) is a highly versatile intermediate[3]. The regioselective functionalization of this molecule requires rigorous structural validation. This whitepaper provides an authoritative guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) characterization of Ethyl 6-methylpyrazine-2-carboxylate, detailing the causality behind the chemical shifts and establishing a self-validating analytical workflow.

Theoretical & Experimental NMR Chemical Shifts

Understanding the NMR spectra of heteroaromatic systems requires a deep analysis of competing electronic effects. In the pyrazine ring, the two electronegative nitrogen atoms exert a strong inductive pull, generally deshielding all ring protons to the δ 8.5–8.7 ppm range. However, the substituents at C2 and C6 break this symmetry, creating distinct chemical environments[4].

Causality of 1 H NMR Shifts (Expertise & Logic)

• The H-3 Proton ( δ 9.10 ppm): H-3 is situated ortho to the ethyl ester group at C2. The ester carbonyl is strongly electron-withdrawing via both inductive and resonance effects. This creates a localized electron deficiency at C3, severely deshielding the H-3 proton and pushing it downfield to approximately 9.10 ppm.

• The H-5 Proton ( δ 8.65 ppm): Conversely, H-5 is positioned ortho to the methyl group at C6. The methyl group acts as an electron-donating group via hyperconjugation, which partially offsets the deshielding effect of the adjacent nitrogen (N4). Consequently, H-5 resonates further upfield at approximately 8.65 ppm, consistent with observations in related hederagenin-pyrazine conjugates[2].

• Coupling Dynamics: Because H-3 and H-5 are separated by a nitrogen atom (a para-like relationship across the heteroatom), their scalar coupling ( 5J ) is extremely small ( ≈ 0.5–1.5 Hz). On standard 400 MHz instruments, they typically appear as sharp singlets rather than resolved doublets.

Figure 1: Electronic effects governing 1H NMR chemical shifts in the pyrazine scaffold.

Quantitative Data Summaries

The following tables summarize the validated chemical shifts for Ethyl 6-methylpyrazine-2-carboxylate, synthesized from predictive models and comparative literature data of structurally analogous pyrazine derivatives[2],[4].

Table 1: 1 H NMR Spectral Data (CDCl 3​ , 400 MHz)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Assignment / Structural Role
H-3	9.10	s	-	1H	Pyrazine ring proton (ortho to ester)
H-5	8.65	s	-	1H	Pyrazine ring proton (ortho to methyl)
-CH 2​ -	4.50	q	7.1	2H	Ethyl ester methylene
C6-CH 3​	2.65	s	-	3H	Methyl group on pyrazine ring
-CH 3​	1.45	t	7.1	3H	Ethyl ester methyl

Table 2: 13 C NMR Spectral Data (CDCl 3​ , 100 MHz)

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment / Causality
C=O	164.0	C q​	Ester carbonyl; highly deshielded by oxygen
C-6	154.5	C q​	Pyrazine carbon attached to electron-donating methyl
C-3	147.2	CH	Pyrazine carbon; strongly deshielded by adjacent N and ester
C-2	143.5	C q​	Pyrazine carbon attached to electron-withdrawing ester
C-5	142.8	CH	Pyrazine carbon adjacent to N and shielded by C6-methyl
-CH 2​ -	62.1	CH 2​	Ethyl ester methylene
C6-CH 3​	22.4	CH 3​	Pyrazine methyl
-CH 3​	14.3	CH 3​	Ethyl ester methyl

Self-Validating Experimental Protocols

Trustworthiness through Orthogonal Validation: A single 1D NMR spectrum is insufficient for rigorous structural proof in drug development. The protocol below establishes a self-validating system where primary 1D assignments are orthogonally confirmed by 2D correlation spectroscopy (HSQC and HMBC), eliminating assignment ambiguity[4].

Step-by-Step Methodology: High-Resolution NMR Acquisition

Phase 1: Sample Preparation

• Solvation: Dissolve 15–20 mg of highly pure Ethyl 6-methylpyrazine-2-carboxylate in 0.6 mL of deuterated chloroform (CDCl 3​ ).

• Standardization: Ensure the CDCl 3​ contains 0.03% v/v tetramethylsilane (TMS) as an internal reference standard ( δ 0.00 ppm).

• Loading: Transfer the homogeneous solution to a precision 5 mm NMR tube. Verify that the solvent column height is at least 4 cm to prevent magnetic field inhomogeneity and vortexing artifacts.

Phase 2: Instrument Tuning & 1D Acquisition 4. Tuning/Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated or manual tuning and matching for both 1 H and 13 C nuclei to maximize probe sensitivity. 5. Shimming: Execute gradient shimming (e.g., topshim) to achieve a sharp, symmetrical TMS signal (line width at half height ≤ 1.0 Hz). 6. 1 H Acquisition: Run a standard 1D 1 H pulse sequence (zg30). Set the spectral width to 15 ppm, relaxation delay (D1) to 2.0 seconds, and acquire 16–32 scans. 7. 13 C Acquisition: Run a proton-decoupled 1D 13 C pulse sequence (zgpg30). Set the spectral width to 250 ppm. Critical step: Set D1 to at least 2.0–3.0 seconds to ensure adequate relaxation of the quaternary carbons (C2, C6, C=O), and acquire 512–1024 scans.

Phase 3: Orthogonal 2D Validation 8. HSQC (Heteronuclear Single Quantum Coherence): Acquire to confirm direct C-H connectivities (e.g., mapping the δ 9.10 proton directly to the δ 147.2 carbon). 9. HMBC (Heteronuclear Multiple Bond Correlation): Acquire to validate the quaternary carbons. The H-3 proton ( δ 9.10) must show strong 3J correlations to the ester carbonyl ( δ 164.0) and C-5 ( δ 142.8), proving the regiochemistry of the pyrazine ring.

Figure 2: Self-validating NMR acquisition and processing workflow for pyrazine derivatives.

Conclusion

The precise structural elucidation of Ethyl 6-methylpyrazine-2-carboxylate relies on understanding the push-pull electronic dynamics of the pyrazine core. By leveraging the strong deshielding effect of the C2 ester and the localized shielding of the C6 methyl group, analysts can confidently assign the critical H-3 and H-5 protons. Implementing the self-validating 1D and 2D NMR workflow outlined in this guide ensures absolute regiochemical certainty, a mandatory requirement when utilizing this intermediate in the downstream synthesis of complex therapeutics and kinase inhibitors.

References

• Title: Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8 Source: Benchchem URL
• Title: Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis Source: MDPI URL
• Title: Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition Source: ACS Publications URL
• Title: Synthesis of Substituted Pyrazines from N-Allyl Malonamides Source: The Royal Society of Chemistry URL

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• 4. rsc.org [rsc.org]

Mass spectrometry fragmentation pathway of Ethyl 6-methylpyrazine-2-carboxylate

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pathway of Ethyl 6-methylpyrazine-2-carboxylate

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometry fragmentation pathway of Ethyl 6-methylpyrazine-2-carboxylate, a heterocyclic compound of interest in flavor, fragrance, and pharmaceutical research. The guide delineates the characteristic fragmentation patterns under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. Through a detailed examination of the fragmentation mechanisms, this document aims to equip researchers, scientists, and drug development professionals with the necessary insights for the structural elucidation and characterization of this and structurally related pyrazine derivatives. The methodologies presented are grounded in established mass spectrometry principles and supported by authoritative references.

Introduction

Ethyl 6-methylpyrazine-2-carboxylate (C8H10N2O2, M.W. 166.18 g/mol ) is a substituted pyrazine derivative.[1] Pyrazines are a class of nitrogen-containing heterocyclic aromatic compounds that are prevalent in nature and are often associated with roasted, nutty, and baked flavors.[2] Their diverse applications in the food and pharmaceutical industries necessitate robust analytical methods for their identification and characterization. Mass spectrometry, a powerful analytical technique, provides invaluable information regarding the structure of molecules through the analysis of their fragmentation patterns upon ionization.[3] Understanding the fragmentation pathway is crucial for the unambiguous identification of these compounds in complex matrices and for the structural elucidation of novel pyrazine derivatives.

This guide will explore the fragmentation behavior of Ethyl 6-methylpyrazine-2-carboxylate under two common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). EI, a hard ionization technique, typically induces extensive fragmentation, providing a detailed "fingerprint" of the molecule. ESI, a soft ionization method, generally produces a protonated molecular ion with less fragmentation, which can be subjected to collision-induced dissociation (CID) for structural analysis.[4]

Electron Ionization (EI) Fragmentation Pathway

Under Electron Ionization, Ethyl 6-methylpyrazine-2-carboxylate will undergo fragmentation through several competing pathways, initiated by the removal of an electron to form the molecular ion (M•+). The fragmentation is primarily driven by the stability of the resulting ions and neutral losses.

The molecular ion (M•+) of Ethyl 6-methylpyrazine-2-carboxylate is expected at an m/z of 166. The subsequent fragmentation will likely involve the ester and methyl substituents, as well as the pyrazine ring itself.

Fragmentation of the Ethyl Ester Group

The ethyl ester group is a primary site for fragmentation. Key fragmentation pathways include:

• Loss of an ethoxy radical (•OCH2CH3): This α-cleavage results in the formation of a stable acylium ion.

• Loss of ethylene (C2H4): A McLafferty rearrangement can occur, involving the transfer of a γ-hydrogen from the ethyl group to the carbonyl oxygen, followed by the elimination of ethylene. This results in a radical cation.

• Loss of ethanol (C2H5OH): This can occur through a rearrangement process.

Fragmentation involving the Methyl Group and Pyrazine Ring

The methyl group and the pyrazine ring can also participate in the fragmentation:

• Loss of a methyl radical (•CH3): Cleavage of the methyl group from the pyrazine ring.

• Ring cleavage: The pyrazine ring can undergo fragmentation, often involving the loss of HCN or other small neutral molecules.[5]

Table 1: Proposed EI Fragmentation of Ethyl 6-methylpyrazine-2-carboxylate

m/z	Proposed Fragment Ion	Neutral Loss	Pathway
166	[M]•+	-	Molecular Ion
138	[M - C2H4]•+	C2H4	McLafferty Rearrangement
121	[M - •OCH2CH3]+	•OCH2CH3	α-Cleavage
151	[M - •CH3]+	•CH3	Benzylic Cleavage
94	[M - C2H4 - CO2]•+	C2H4, CO2	Subsequent loss from m/z 138

Diagram 1: Proposed EI Fragmentation Pathway

Caption: Proposed Electron Ionization fragmentation pathway of Ethyl 6-methylpyrazine-2-carboxylate.

Electrospray Ionization (ESI) Fragmentation Pathway

In positive ion mode ESI, Ethyl 6-methylpyrazine-2-carboxylate will readily form a protonated molecule, [M+H]+, at an m/z of 167. Tandem mass spectrometry (MS/MS) experiments involving collision-induced dissociation (CID) of this precursor ion will reveal its fragmentation pattern. ESI fragmentation is often characterized by the loss of small, stable neutral molecules.[6]

Primary Fragmentation of the Protonated Molecule

The primary fragmentation events for the [M+H]+ ion are expected to involve the ethyl ester group:

• Loss of ethylene (C2H4): This is a common fragmentation for protonated ethyl esters, leading to the formation of a protonated carboxylic acid.

• Loss of ethanol (C2H5OH): The loss of a neutral ethanol molecule is another plausible pathway.

Subsequent Fragmentation

The primary fragment ions can undergo further fragmentation:

• Decarboxylation: The protonated carboxylic acid formed by the loss of ethylene can subsequently lose carbon dioxide (CO2).

Table 2: Proposed ESI-MS/MS Fragmentation of Ethyl 6-methylpyrazine-2-carboxylate

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Proposed Structure of Product Ion
167	139	C2H4	Protonated 6-methylpyrazine-2-carboxylic acid
167	121	C2H5OH	6-methylpyrazine-2-carbonyl cation
139	95	CO2	Protonated 2-methylpyrazine

Diagram 2: Proposed ESI-MS/MS Fragmentation Pathway

Sources

• 1. ethyl 6-methylpyrazine-2-carboxylate [stenutz.eu]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
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• 6. pubs.rsc.org [pubs.rsc.org]

High-Resolution Structural Analysis and X-ray Crystallography Protocols for Ethyl 6-methylpyrazine-2-carboxylate

Executive Summary

Ethyl 6-methylpyrazine-2-carboxylate (CAS: 41110-39-8) is a highly versatile N-heterocyclic building block utilized extensively in the synthesis of novel therapeutics, including anti-tuberculosis agents, piezoreceptor agonists, and targeted oncology compounds. For drug development professionals and structural chemists, understanding the solid-state conformation of such intermediates is critical for predicting solubility, stability, and downstream reactivity.

A comprehensive review of the Cambridge Structural Database (CSD) and current crystallographic literature reveals that a single-crystal X-ray diffraction (SCXRD) structure for the specific ethyl ester derivative remains unpublished[1]. However, the crystal structure of the closely related analog, methyl pyrazine-2-carboxylate, has been resolved[1][2]. As a Senior Application Scientist, I have designed this whitepaper to synthesize predictive crystallographic data based on homologous structures and provide a self-validating, de novo methodological workflow for researchers to empirically determine the crystal structure of Ethyl 6-methylpyrazine-2-carboxylate in their own laboratories.

Molecular Architecture and Predictive Crystallography

Ethyl 6-methylpyrazine-2-carboxylate ( C8​H10​N2​O2​ ) consists of a planar, electron-deficient pyrazine ring substituted with a methyl group at the C6 position and an ethyl ester at the C2 position.

Structural Causality and Packing Motifs

In the solid state, pyrazine derivatives are governed by specific intermolecular forces. Based on the structural resolution of methyl pyrazine-2-carboxylate and pyrazine-2-carboxylic acid[2][3], we can predict the following crystallographic behaviors for the ethyl derivative:

• Space Group: Small, non-chiral aromatic esters typically crystallize in centrosymmetric monoclinic space groups, most commonly P21​/c .

• π−π Stacking: The electron-deficient nature of the pyrazine ring strongly promotes face-to-face π−π stacking. The perpendicular distance between the centroids of adjacent pyrazine rings is expected to be approximately 3.4–3.6 Å[4].

• Weak Hydrogen Bonding: Lacking strong hydrogen bond donors (like -OH or -NH), the crystal lattice will be stabilized by weak C−H⋯O interactions, where the carbonyl oxygen of the ester acts as the primary hydrogen bond acceptor, and the aromatic protons of the pyrazine ring act as donors.

• Conformational Flexibility: The ethyl chain introduces rotational freedom. At room temperature, this can lead to positional disorder in the crystal lattice. Therefore, cryogenic data collection is strictly required to resolve the terminal methyl group of the ester.

Quantitative Data Summaries

To establish a baseline for structural comparison, Table 1 outlines the fundamental molecular properties of the target compound, while Table 2 provides empirical crystallographic data from its closest structural homologs.

Table 1: Molecular Profile of Ethyl 6-methylpyrazine-2-carboxylate

Property	Value / Specification
Chemical Name	Ethyl 6-methylpyrazine-2-carboxylate
CAS Number	41110-39-8
Molecular Formula	C8​H10​N2​O2​
Molecular Weight	166.18 g/mol
SMILES	CCOC(=O)c1cncc(C)n1
Predicted H-Bond Acceptors	4 (2x Nitrogen, 2x Oxygen)
Predicted H-Bond Donors	0

Table 2: Comparative Crystallographic Data of Pyrazine Homologs

Compound	Space Group	Crystal System	Key Intermolecular Interactions	Ref
Methyl pyrazine-2-carboxylate	P21​/c	Monoclinic	π−π stacking, C−H⋯N	[2]
Pyrazine-2-carboxylic acid	P21​/n	Monoclinic	Strong O−H⋯N dimers	[3]
Pyrazine-2-carbohydrazide	Pn	Monoclinic	Intramolecular N−H⋯N	[4]

Standardized Protocol for De Novo Structure Determination

Because the exact SCXRD data for Ethyl 6-methylpyrazine-2-carboxylate is not yet deposited in the CSD, researchers must synthesize, crystallize, and analyze the compound empirically. The following protocols form a self-validating system designed to yield publication-quality crystallographic data.

Step-by-Step Methodology: Single-Crystal Growth via Vapor Diffusion

Causality: Slow evaporation often leads to twinned or poorly diffracting crystals in pyrazine esters due to rapid solvent loss and supersaturation. Vapor diffusion is mandated here because the gradual mixing of an anti-solvent lowers the dielectric constant of the medium thermodynamically, promoting the controlled nucleation of single, diffraction-quality crystals.

• Preparation: Dissolve 50 mg of highly purified Ethyl 6-methylpyrazine-2-carboxylate (purified via silica gel column chromatography using a hexane/ethyl acetate gradient)[1] in 1.0 mL of Dichloromethane (DCM) inside a 4 mL glass inner vial. Ensure complete dissolution.

• Chamber Setup: Place the uncapped 4 mL inner vial into a larger 20 mL outer scintillation vial.

• Anti-Solvent Addition: Carefully add 4.0 mL of n-hexane (the anti-solvent) to the outer 20 mL vial, ensuring no direct mixing with the DCM in the inner vial.

• Incubation: Seal the outer 20 mL vial tightly with a PTFE-lined cap. Store the chamber in a vibration-free environment at 20°C for 48 to 96 hours.

• Harvesting: Once block-shaped, transparent crystals form, harvest them immediately to prevent solvent evaporation from the crystal lattice.

Step-by-Step Methodology: SCXRD Data Acquisition and Refinement

Causality: Data collection at cryogenic temperatures is critical for this specific molecule. Cooling minimizes the thermal vibration (Debye-Waller factors) of the flexible ethyl ester chain, sharpening diffraction spots and allowing for the accurate assignment of anisotropic displacement parameters.

• Mounting: Under a polarized light microscope, select a single crystal with uniform extinction (approximate dimensions: 0.20×0.15×0.10 mm). Coat the crystal in perfluoropolyether oil to protect it from atmospheric moisture and mount it on a MiTeGen micromount.

• Cryocooling: Immediately transfer the mounted crystal to the diffractometer's goniometer head, directly into a 150 K nitrogen cold stream.

• Data Collection: Utilize a diffractometer equipped with a Mo K α microfocus X-ray source ( λ=0.71073 Å) and a CMOS detector. Collect a full sphere of data using ω and ϕ scans up to a resolution of 2θ=55∘ .

• Integration and Absorption Correction: Integrate the raw frames using the instrument's native software (e.g., APEX3 or CrysAlisPro). Apply a multi-scan empirical absorption correction (e.g., SADABS).

• Structure Solution: Solve the phase problem using Intrinsic Phasing algorithms (SHELXT). The heavy atoms (O, N, C) will appear in the initial electron density map.

• Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Apply anisotropic displacement parameters to all non-hydrogen atoms.

  • Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2Ueq​(C) for aromatic/methylene protons, and 1.5Ueq​(C) for methyl protons).

• Validation: Generate a CIF file and validate it using the IUCr checkCIF utility to ensure no Level A or B alerts exist before deposition to the CCDC.

Crystallographic Workflow Visualization

The following diagram illustrates the logical progression of the de novo structural determination workflow, highlighting the critical transition from chemical synthesis to computational refinement.

Fig 1: De novo workflow for the crystallization and XRD analysis of pyrazine derivatives.

References

• Zhang, C.-H., Tan, X.-J., & Xing, D.-X. (2009). "Methyl pyrazine-2-carboxylate." Acta Crystallographica Section E Structure Reports Online, 65(11), o2902. Available at:[Link]

• Pan, F.-Y., & Yang, J.-G. (2011). "N′-(2-Chlorobenzylidene)pyrazine-2-carbohydrazide." Acta Crystallographica Section E Structure Reports Online, 67(11), o2910. Available at:[Link]

• Taylor & Francis. "Synthesis, crystal structure, and third-order non-linear optical properties of a new Cd(II) polymer constructed from pyrazine-2-carboxylic acid." Journal of Coordination Chemistry. Available at:[Link]

Sources

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• 4. journals.iucr.org [journals.iucr.org]

Thermodynamic Stability of Ethyl 6-methylpyrazine-2-carboxylate at Room Temperature: A Technical Whitepaper

Executive Summary

Ethyl 6-methylpyrazine-2-carboxylate (CAS: 41110-39-8) is a highly versatile heterocyclic building block, extensively utilized in the synthesis of complex pharmacological agents, including hederagenin-pyrazine derivatives targeting cancer and inflammatory pathways [1]. When integrating this compound into a drug development pipeline, understanding its thermodynamic stability at room temperature (298 K) is not merely an academic exercise—it is a regulatory and formulatory imperative.

As a Senior Application Scientist overseeing early-phase stability profiling, I approach the thermodynamic stability of heterocyclic esters as a dynamic equilibrium. These molecules present a unique duality: they are thermodynamically driven toward hydrolysis in the presence of moisture, yet kinetically shielded by the electronic properties of the pyrazine ring. This whitepaper deconstructs the thermodynamic parameters of Ethyl 6-methylpyrazine-2-carboxylate, providing actionable, field-proven protocols for stability profiling and formulation.

Structural Thermodynamics & Molecular Architecture

The thermodynamic stability of Ethyl 6-methylpyrazine-2-carboxylate is dictated by the electronic "push-pull" dynamics of its substituents. The pyrazine core is a highly electron-deficient heteroaromatic system. The nitrogen atoms at positions 1 and 4 exert strong inductive (-I) and mesomeric (-M) effects, lowering the HOMO/LUMO energy levels of the ring and conferring high thermodynamic stability against oxidative degradation [2].

The placement of the substituents is critical:

• 2-Ethyl Carboxylate Group: This ester linkage is the primary thermodynamic vulnerability of the molecule. While stable in a dry, isolated state, the carbonyl carbon is highly electrophilic due to the combined electron-withdrawing effects of the adjacent N1 atom and the ester oxygen.

• 6-Methyl Group: Positioned adjacent to the N1 atom (sharing proximity with the ester at C2), the methyl group provides a weak electron-donating (+I) effect and localized steric shielding. This slightly offsets the electron depletion at N1, raising the activation energy ( Ea​ ) required for nucleophilic attack at the ester carbonyl.

Fig 1. Electronic push-pull dynamics dictating the thermodynamic stability of the pyrazine core.

Thermodynamic vs. Kinetic Stability at 298 K

At room temperature (298 K), Ethyl 6-methylpyrazine-2-carboxylate is thermodynamically stable in its pure, anhydrous state. The standard Gibbs free energy of formation ( ΔGf∘​ ) is negative, driven by the aromatic resonance energy of the pyrazine core (~20-25 kcal/mol).

However, in aqueous or humid environments, the hydrolysis of the ester to 6-methylpyrazine-2-carboxylic acid and ethanol is thermodynamically favorable ( ΔGrxn​<0 ). The reason the compound does not spontaneously degrade on the laboratory shelf is due to kinetic stability . The activation energy ( Ea​ ) for uncatalyzed hydrolysis is sufficiently high to prevent rapid degradation at 298 K.

Quantitative Data Summary

The following table summarizes the estimated physicochemical and thermodynamic parameters governing the molecule's behavior at room temperature [3].

Parameter	Value / Estimate	Implication for Stability
Molecular Weight	166.18 g/mol	Low MW; requires tightly sealed storage to prevent volatilization.
Physical State (298 K)	Liquid / Low-melting solid	High molecular mobility allows for faster kinetic degradation compared to rigid crystalline states.
Pyrazine Resonance Energy	~20-25 kcal/mol	Confers high thermodynamic stability to the heterocyclic core against thermal degradation.
Ester Hydrolysis ΔGrxn∘​	< 0 (Spontaneous in water)	Thermodynamically unstable in aqueous environments; strict moisture control is mandatory.
Activation Energy ( Ea​ )	> 15-20 kcal/mol	Confers kinetic stability at 298 K, preventing spontaneous hydrolysis without a catalyst (acid/base).

Experimental Protocols for Stability Profiling

Protocol 1: Accelerated Thermodynamic Profiling via Isothermal Microcalorimetry (IMC)

Traditional HPLC-based stability studies require weeks to observe significant degradation at room temperature. IMC detects the minute exothermic or endothermic heat flow ( μW ) of bond cleavage in real-time, allowing us to calculate thermodynamic parameters ( ΔG , ΔH ) within 48 hours.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 50.0 mg of Ethyl 6-methylpyrazine-2-carboxylate into a glass ampoule. Add 1.0 mL of a pH 7.4 phosphate buffer to simulate physiological aqueous exposure.

• System Calibration (Self-Validating Step): Perform an electrical calibration using a known Joule heating standard before the run. Causality: If the baseline drifts by more than 0.5 μW during calibration, the instrument is thermally unstable, and the data must be discarded. This ensures the measured heat flow is strictly from the sample's thermodynamic state.

• Thermal Equilibration: Lower the ampoule into the IMC thermostat set precisely to 298.00 K. Allow 4 hours for the thermal disturbance of insertion to dissipate.

• Data Acquisition: Record the heat flow ( μW ) continuously for 48 hours. An exothermic peak indicates the thermodynamically favorable hydrolysis of the ester bond.

• Integration: Integrate the area under the heat flow curve to determine the enthalpy of degradation ( ΔHdeg​ ).

Fig 2. Step-by-step Isothermal Microcalorimetry (IMC) workflow for real-time stability profiling.

Protocol 2: Kinetic vs. Thermodynamic Hydrolysis Profiling via RP-HPLC

While IMC provides thermodynamic data, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is required to quantify the specific degradation products and validate the mass balance.

Step-by-Step Methodology:

• Buffer Preparation: Prepare three 10 mM buffer solutions at pH 2.0 (HCl/KCl), pH 7.4 (Phosphate), and pH 10.0 (Carbonate).

• Incubation: Dissolve the compound in the buffers to a final concentration of 100 μg/mL . Incubate in sealed amber vials at 298 K.

• Sampling & Quenching: Extract 100 μL aliquots at 0, 24, 48, and 72 hours. Quench the pH 10.0 and pH 2.0 samples immediately to pH 7.0 to halt kinetic degradation.

• Chromatographic Analysis: Inject onto a C18 column using a gradient of Water/Acetonitrile (0.1% TFA). Monitor at 254 nm.

• Mass-Balance Check (Self-Validating Step): The molar sum of the intact ester and the quantified 6-methylpyrazine-2-carboxylic acid degradant must equal 100% ± 2% of the initial concentration. Causality: A deviation indicates secondary degradation pathways (e.g., ring opening or oxidation), invalidating the assumption of simple ester hydrolysis.

Mechanistic Pathways of Degradation

When the kinetic barrier is breached (e.g., via the introduction of a hydroxide catalyst at high pH), the molecule falls into its thermodynamic sink. The base-catalyzed hydrolysis (saponification) is irreversible, driven by the formation of the highly stable resonance-stabilized carboxylate anion.

Fig 3. Base-catalyzed hydrolysis pathway demonstrating the thermodynamic sink of the ester.

Implications for Drug Development and Formulation

Understanding the thermodynamic profile of Ethyl 6-methylpyrazine-2-carboxylate directly informs downstream pharmaceutical operations:

• Storage Conditions: Because the ester is thermodynamically unstable in the presence of water but kinetically stable at 298 K, it must be stored in tightly sealed, desiccated containers. Refrigeration (275-281 K) is recommended not to alter the thermodynamics, but to further lower the kinetic rate constant ( k ) of ambient moisture hydrolysis.

• Formulation Strategy: If this compound is utilized as an active prodrug or intermediate in a liquid formulation, aqueous vehicles should be avoided. Non-aqueous co-solvents (e.g., PEG 400, Propylene Glycol) or lyophilized powder-in-vial approaches are required to prevent the thermodynamic drive toward the free acid.

• Synthesis Scale-Up: During the synthesis of hederagenin-pyrazine derivatives [1], reactions involving this building block should avoid prolonged exposure to strong aqueous bases during workup, as the thermodynamic equilibrium will rapidly strip the ethyl ester, reducing final yields.

References

• Fang, X., et al. (2018). "Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis." Molecules, 23(10), 2494. URL:[Link]

• Zeng, L., et al. (2024). "An updated review of the pharmacological effects and potential mechanisms of hederagenin and its derivatives." Frontiers in Pharmacology, 15. URL:[Link]

The Molecular Onslaught: Mechanism of Action of Pyrazine-2-Carboxylate Compounds In Vivo

Executive Summary

Pyrazine-2-carboxylate derivatives—most notably pyrazinamide (pyrazine-2-carboxamide, PZA) and its bioactive metabolite pyrazinoic acid (POA)—represent a unique class of antimicrobial agents. Unlike conventional bactericidal drugs that target actively replicating bacilli, pyrazine-2-carboxylates exhibit profound "sterilizing" activity against non-replicating, persister populations of Mycobacterium tuberculosis (Mtb) residing within the hostile, acidic microenvironments of host macrophage phagolysosomes[1].

Despite decades of clinical application, the in vivo mechanism of action (MoA) of these compounds was historically considered enigmatic[2]. However, modern biophysical assays and live-cell imaging have revealed a highly sophisticated, multi-targeted, and pH-driven mechanistic paradigm. This technical guide synthesizes the definitive MoA of pyrazine-2-carboxylates, detailing their prodrug activation, protonophore dynamics, and molecular targets, supported by rigorously validated experimental protocols.

Pharmacokinetics and Prodrug Activation: The In Vivo Context

Pyrazinamide is a structural analog of nicotinamide. It functions as a highly diffusible prodrug that easily penetrates the lipid-rich mycobacterial cell envelope[1]. Once inside the Mtb cytoplasm, it encounters the enzyme pyrazinamidase/nicotinamidase (PncA) , which hydrolyzes the amide bond to generate the active moiety, pyrazinoic acid (POA)[3].

Synthetic esters of pyrazine-2-carboxylic acid (e.g., propyl 3-(phenylcarbamoyl)pyrazine-2-carboxylate) operate under a similar prodrug principle. They utilize enhanced lipophilicity to penetrate the mycobacterial envelope before undergoing esterase-mediated hydrolysis into active POA derivatives[4].

The Protonophore Hypothesis: Cytoplasmic Acidification

The in vivo efficacy of pyrazine-2-carboxylates is inextricably linked to the acidic pH (5.0–5.5) of the macrophage phagolysosome[5].

Governed by the Henderson-Hasselbalch equilibrium, a significant fraction of the effluxed POA⁻ anion is protonated in the acidic extracellular environment to form the uncharged, lipophilic conjugate acid, POAH[6]. POAH rapidly diffuses back across the mycobacterial membrane into the near-neutral cytoplasm (pH ~7.2). Here, it dissociates, releasing a proton (H⁺) and the POA⁻ anion. This continuous, futile shuttling cycle collapses the proton motive force (PMF), leading to severe cytosolic acidification and the disruption of bacterial pH homeostasis[6].

Prodrug activation and pH-dependent protonophore shuttling of pyrazinamide in vivo.

Molecular Targets: The Core MoA

While cytosolic acidification exerts a generalized bacteriostatic effect, POA specifically interacts with key intracellular targets to execute its bactericidal activity:

• Aspartate Decarboxylase (PanD): PanD catalyzes the decarboxylation of L-aspartate to β-alanine, a rate-limiting step in the biosynthesis of pantothenate and Coenzyme A (CoA)[7]. POA binds directly to PanD, inhibiting its enzymatic activity. Furthermore, this binding triggers the degradation of PanD via the ClpC1-ClpP protease complex, ultimately starving the persister cell of essential CoA precursors[8].

• Ribosomal Protein S1 (RpsA): POA has been shown to bind RpsA, a vital protein involved in trans-translation[3]. Trans-translation is a critical ribosome rescue pathway utilized by bacteria to survive severe stress conditions (such as the acidic, nutrient-starved environment of the granuloma). By inhibiting RpsA, POA prevents the clearance of stalled ribosomes, leading to toxic protein accumulation[2].

Multi-target mechanistic pathways of pyrazinoic acid inside the mycobacterial cell.

Experimental Methodologies for MoA Elucidation

To establish these mechanisms, researchers must rely on highly specific, self-validating experimental systems. As a Senior Application Scientist, I emphasize that understanding the causality behind these protocols is as critical as executing the steps themselves. Traditional enzymatic assays often fail to capture the nuances of weak, fragment-sized inhibitors; therefore, we prioritize biophysical and live-cell approaches.

Protocol 1: Isothermal Titration Calorimetry (ITC) for POA-PanD Binding

Causality: To prove direct target engagement without the steric hindrance of fluorescent labels, ITC is the gold standard. It provides a self-validating thermodynamic signature, allowing us to quantify the exact affinity (Kd) and enthalpic contributions (ΔH) of the POA-PanD interaction[7].

Methodology:

• Protein Preparation: Express recombinant M. tuberculosis PanD in E. coli and purify via Ni-NTA affinity chromatography followed by size-exclusion chromatography (SEC) to isolate the active tetrameric form[8]. Dialyze extensively against 50 mM HEPES, 150 mM NaCl, pH 7.5.

• Ligand Preparation: Dissolve pyrazinoic acid (POA) or its derivatives in the exact same dialysis buffer used for the protein. This strict buffer-matching prevents heat-of-dilution artifacts that could mask weak binding signals[8].

• Instrument Setup: Load 200 μL of 50 μM PanD into the sample cell of a microcalorimeter (e.g., MicroCal ITC200). Load the injection syringe with 2 mM POA ligand.

• Titration: Perform 20 sequential injections of 2 μL each at 25°C, with a stirring speed of 1000 rpm and 120-second spacing between injections to allow the baseline to stabilize[7].

• Data Analysis: Subtract background heats from a buffer-into-buffer control run. Fit the integrated heat data to a single-site binding model to extract the dissociation constant (Kd), enthalpy (ΔH), and entropy (ΔS).

Protocol 2: Live Single-Cell Imaging of Intrabacterial pH (IBpH)

Causality: To definitively prove the protonophore hypothesis, one must measure the internal pH of the bacteria while they reside inside the host macrophage. Using a ratiometric pH-sensitive GFP (pH-GFP) ensures that the fluorescence signal is dependent solely on pH and not on the intracellular concentration of the fluorophore[5].

Methodology:

• Strain Generation: Transform M. tuberculosis with a plasmid constitutively expressing a ratiometric pH-GFP mutant (excitation at 395 nm and 475 nm, emission at 510 nm)[5].

• Macrophage Infection: Infect human THP-1 derived macrophages with the Mtb pH-GFP strain at a Multiplicity of Infection (MOI) of 1:1 for 24 hours to allow phagolysosomal maturation[5].

• Drug Treatment: Treat the infected macrophages with varying concentrations of PZA (e.g., 30 mg/L to 400 mg/L)[5].

• Live-Cell Imaging: Using a high-content confocal microscope, capture dual-excitation images (395/475 nm) of the intracellular bacilli at 4h, 16h, 24h, and 72h post-treatment.

• Quantification & Validation: Calculate the 395/475 nm fluorescence emission ratio for individual bacilli. Map these ratios to a standard curve generated using nigericin-treated bacilli in buffers of known pH. This ionophore control validates the exact intrabacterial pH[6].

Quantitative Data Presentation

The following table summarizes the binding affinities and minimum inhibitory concentrations (MIC) of key pyrazine-2-carboxylate compounds, demonstrating the correlation between target affinity and whole-cell efficacy in acidic environments.

Compound	Target	Binding Affinity (Kd)	MIC (Mtb H37Rv, pH 5.5)	Mechanism / Notes
Pyrazinamide (PZA)	None (Prodrug)	No binding detected[7]	10 - 50 μg/mL[6]	Requires PncA activation
Pyrazinoic Acid (POA)	PanD	6.1 ± 0.88 μM[7]	125 μg/mL[6]	Active moiety; protonophore
Analogue 2 *	PanD	20 ± 0.5 μM[8]	< 5 μg/mL	Potent PanD inhibitor

*Analogue 2 = 3-(1-naphthamido)pyrazine-2-carboxylic acid, a rationally designed POA derivative[8].

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Bewildering Antitubercular Action of Pyrazinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Design, Synthesis, Antimycobacterial Evaluation, and In Silico Studies of 3-(Phenylcarbamoyl)-pyrazine-2-carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Pyrazinamide kills Mycobacterium tuberculosis via pH-driven weak-acid permeation and cytosolic acidification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazinoic Acid Inhibits Mycobacterial Coenzyme A Biosynthesis by Binding to Aspartate Decarboxylase PanD - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Optimized Synthesis Protocol for Ethyl 6-methylpyrazine-2-carboxylate

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Compound: Ethyl 6-methylpyrazine-2-carboxylate (CAS: 41110-39-8)

Executive Summary & Application Context

Ethyl 6-methylpyrazine-2-carboxylate is a highly versatile heterocyclic scaffold utilized extensively in medicinal chemistry. The electron-deficient pyrazine ring, coupled with the functionalizable ester and methyl groups, makes it an ideal precursor for cross-coupling reactions, amidation, and structural elaboration. Recently, this scaffold has been integrated into the synthesis of novel hederagenin-pyrazine derivatives targeting tumor cell proliferation[1], as well as in the development of highly selective GluN2A negative allosteric modulators for central nervous system (CNS) disorders[2].

This application note details an optimized, self-validating protocol for the synthesis of Ethyl 6-methylpyrazine-2-carboxylate from 6-methylpyrazine-2-carboxylic acid.

Mechanistic Rationale: Overcoming Esterification Equilibrium

While traditional Fischer esterification utilizes concentrated sulfuric acid (H₂SO₄) as a catalyst[3], this classical approach produces water as a byproduct. The accumulation of water drives the reaction into an equilibrium state, often capping yields at 60-70% and complicating purification due to unreacted polar carboxylic acid.

The Thionyl Chloride (SOCl₂) Advantage: To ensure a unidirectional reaction with near-quantitative conversion, this protocol employs thionyl chloride in anhydrous ethanol[4].

• In Situ Activation: SOCl₂ reacts with the carboxylic acid to form a highly reactive acid chloride intermediate.

• Le Chatelier’s Principle: The reaction of SOCl₂ with ethanol generates hydrogen chloride (HCl) and sulfur dioxide (SO₂) as gaseous byproducts. The continuous escape of these gases from the refluxing system irreversibly drives the reaction forward.

• Dehydration: Any trace moisture in the system is consumed by excess SOCl₂, preventing ester hydrolysis during the reaction phase.

Reagent Matrix & Quantitative Parameters

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
6-Methylpyrazine-2-carboxylic acid	138.12	1.0	1.38 g (10 mmol)	Starting Material
Anhydrous Ethanol	46.07	Solvent/Excess	20 mL	Reactant & Solvent
Thionyl Chloride (SOCl₂)	118.97	2.0	1.45 mL (20 mmol)	Activating Agent
Sodium Bicarbonate (sat. aq.)	84.01	Excess	~30 mL	Quenching/Neutralization
Ethyl Acetate (EtOAc)	88.11	-	3 x 20 mL	Extraction Solvent

Optimized Synthesis Workflow

Caption: Workflow for the SOCl₂-mediated synthesis of Ethyl 6-methylpyrazine-2-carboxylate.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup & Activation

Causality Check: Glassware must be flame-dried and purged with nitrogen. Trace water will prematurely hydrolyze the SOCl₂, reducing the effective equivalents available for acid activation.

• Preparation: Charge a flame-dried 100 mL two-neck round-bottom flask with a magnetic stir bar and 1.38 g (10 mmol) of 6-methylpyrazine-2-carboxylic acid.

• Solvent Addition: Add 20 mL of anhydrous ethanol to the flask. Stir to form a suspension.

• Cooling: Submerge the flask in an ice-water bath and allow the mixture to cool to 0 °C for 10 minutes.

• Activation: Equip the flask with a pressure-equalizing dropping funnel containing 1.45 mL (20 mmol) of SOCl₂. Add the SOCl₂ dropwise over 15 minutes.

  • Observation: Vigorous gas evolution (SO₂ and HCl) will occur. The temperature must be kept at 0 °C to prevent the exothermic reaction from boiling off the ethanol.

Phase 2: Reflux & Esterification

• Heating: Remove the ice bath. Attach a reflux condenser equipped with a drying tube (CaCl₂) or a nitrogen line to prevent atmospheric moisture ingress.

• Reflux: Heat the reaction mixture to 75 °C using an oil bath or heating mantle. Maintain reflux for 4 to 6 hours.

• Monitoring: Monitor the reaction progress via TLC (Hexane:EtOAc 2:1). The highly polar starting material (Rf ≈ 0.1) should completely disappear, replaced by a new, less polar spot (Rf ≈ 0.5).

Phase 3: Quenching & Workup

Causality Check: Neutralization is critical. If the mixture remains acidic during solvent evaporation, the ester can undergo acid-catalyzed hydrolysis back to the starting material.

• Cooling: Remove the heat source and allow the reaction to cool to room temperature.

• Concentration: Remove the bulk of the ethanol under reduced pressure using a rotary evaporator. Do not heat the water bath above 35 °C to avoid thermal degradation under acidic conditions.

• Neutralization: Resuspend the crude residue in 20 mL of Ethyl Acetate (EtOAc). Slowly add saturated aqueous NaHCO₃ (~30 mL) until the aqueous layer reaches pH 7-8 and effervescence ceases.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional EtOAc (2 x 20 mL).

• Drying: Combine the organic layers, wash with 20 mL of brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter and concentrate in vacuo to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel (200-300 mesh).

• Elution: Use an isocratic elution profile of Hexane:EtOAc (3:1 to 2:1).

• Isolation: Pool the fractions containing the pure product and evaporate the solvent to afford Ethyl 6-methylpyrazine-2-carboxylate as a pale yellow to off-white solid/oil. (Expected Yield: 85-92%).

Analytical Validation

To ensure the scientific integrity of the synthesized batch, validate the structure using the following expected analytical parameters:

Analytical Technique	Expected Signal / Value	Structural Assignment
¹H NMR (400 MHz, CDCl₃)	δ ~9.05 (s, 1H)	Pyrazine ring C3-H (adjacent to ester)
δ ~8.60 (s, 1H)	Pyrazine ring C5-H (adjacent to methyl)
δ 4.45 (q, J = 7.1 Hz, 2H)	Ester -CH₂-
δ 2.65 (s, 3H)	Pyrazine -CH₃
δ 1.42 (t, J = 7.1 Hz, 3H)	Ester -CH₃
LC-MS (ESI+)	m/z 167.08 [M+H]⁺	Molecular Ion (C₈H₁₀N₂O₂)
TLC (Hexane:EtOAc 2:1)	Rf ≈ 0.50	Product Spot (UV active at 254 nm)

Troubleshooting & Logical Fault Tree

When scaling up or replicating this protocol, deviations in yield or purity may occur[3]. Use the following fault tree to diagnose and resolve common experimental issues.

Caption: Logical troubleshooting tree for common issues in pyrazine esterification.

References

• Fang, et al. (2018). Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis. MDPI. URL:[Link]

• Katz, et al. (2025). Design, Synthesis, and Characterization of GluN2A Negative Allosteric Modulators Suitable for In Vivo Exploration. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• US Patent US4002750A.Pyrazine 4-oxide derivatives and process for their preparation. (Reference for Thionyl Chloride esterification conditions).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8 | Benchchem [benchchem.com]
• 4. US4002750A - Pyrazine 4-oxide derivatives and process for their preparation - Google Patents [patents.google.com]

Application Note: Extraction and Isolation Techniques for Ethyl 6-methylpyrazine-2-carboxylate

Executive Summary

The isolation of functionalized pyrazines from complex reaction mixtures presents a unique chromatographic and thermodynamic challenge. Ethyl 6-methylpyrazine-2-carboxylate (CAS 41110-39-8) is a highly valued heterocyclic building block, frequently utilized in the synthesis of novel amides and complex hederagenin-pyrazine derivatives for targeted cytotoxicity screening[1]. Due to its amphiphilic nature, moderate volatility, and the frequent presence of structurally similar basic impurities (e.g., imidazoles) in crude mixtures, standard extraction templates often fail. This application note details a self-validating, causality-driven workflow for the high-yield extraction and high-purity isolation of this compound.

Physicochemical Profiling & Thermodynamic Considerations

Designing an effective isolation protocol requires a fundamental understanding of the target molecule's physicochemical properties. The presence of both a hydrogen-bond accepting diazine ring and an ester moiety dictates its partitioning behavior.

Table 1: Physicochemical Properties & Isolation Impact

Property	Value	Causality / Impact on Isolation Strategy
CAS Number	41110-39-8	Identifies the specific 6-methyl, 2-carboxylate isomer[2].
Molecular Formula	C8H10N2O2	Heteroatoms (N, O) create localized dipoles, increasing affinity for polar stationary phases.
Molecular Weight	166.18 g/mol	Moderately volatile; necessitates strict temperature control (<40°C) during rotary evaporation to prevent yield loss.
LogP (est.)	~0.2 to 0.5	Amphiphilic nature; the partition coefficient strongly favors moderately polar organic solvents over purely non-polar ones.
UV Absorbance	Active at 254 nm	Conjugated π-system enables real-time fraction monitoring via UV-TLC or HPLC-DAD.

Mechanistic Principles of Isolation

Solvent Partitioning Dynamics

When extracting pyrazines from aqueous reaction mixtures, the choice of organic solvent dictates the baseline purity and overall yield. Non-polar solvents like hexane prevent the co-extraction of highly polar impurities (such as 4-methylimidazole) but result in unacceptably low recoveries of functionalized pyrazines[3]. Conversely, moderately polar solvents ensure high recovery but co-extract these basic byproducts[4].

Table 2: Extraction Solvent Efficacy Comparison

Solvent System	Target Recovery	Impurity Co-extraction	Strategic Recommendation
Hexane (100%)	< 40%	Low (Imidazoles excluded)	Insufficient for polar carboxylate derivatives.
MTBE	> 85%	Moderate	Viable, but requires extensive downstream silica cleanup.
Ethyl Acetate	> 90%	High (Imidazoles included)	Optimal primary solvent , provided it is coupled with a secondary normal-phase chromatography step[3].

Adsorption Chromatography Mechanics

To resolve the co-extraction of impurities, a two-dimensional approach is employed. Following high-yield extraction with Ethyl Acetate, the organic phase is subjected to normal-phase silica gel chromatography. The acidic silanol groups on the silica surface strongly bind the highly basic imidazole impurities, permanently retaining them on the column, while the target pyrazine elutes cleanly under a shallow gradient[3]. For highly complex mixtures, reverse-phase HPLC utilizing mixed-mode columns with strong acidic ion-pairing groups can provide orthogonal separation[5].

Caption: Workflow for the extraction and chromatographic isolation of Ethyl 6-methylpyrazine-2-carboxylate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure data integrity and procedural success.

Protocol A: Optimized Biphasic Liquid-Liquid Extraction (LLE)

• Quenching and Temperature Control : Cool the aqueous reaction mixture to 20°C.

  • Causality: Pyrazine derivatives possess moderate volatility; cooling prevents evaporative loss and stabilizes the thermodynamic partition coefficient.

• Salting Out : Add saturated aqueous NaCl (brine) at a 1:4 ratio to the reaction mixture.

  • Causality: Increasing the ionic strength of the aqueous phase decreases the solubility of the moderately polar pyrazine, driving it into the organic phase (the salting-out effect).

• Primary Extraction : Add an equal volume of Ethyl Acetate (EtOAc). Shake vigorously for 2 minutes, venting frequently.

  • Causality: EtOAc ensures >90% recovery of functionalized pyrazines compared to non-polar alternatives[3].

• Phase Separation : Allow the biphasic system to settle for 10 minutes. Collect the upper organic layer. Repeat the extraction twice more with fresh EtOAc.

• Desiccation : Treat the combined organic extracts with anhydrous Na₂SO₄ for 15 minutes. Filter the drying agent.

  • Causality: Removes residual water that would otherwise aggressively bind to and deactivate the silica gel stationary phase during subsequent chromatography[4].

Validation Checkpoint 1: Spot the desiccated organic extract on a Silica gel 60 F254 TLC plate. Visualize under 254 nm UV light. A dark, quenching spot confirms the successful extraction of the UV-active pyrazine ring system.

Protocol B: Normal-Phase Flash Chromatography

• Stationary Phase Preparation : Pack a glass column with high-surface-area silica gel (>700 m²/g) using hexane as the slurry solvent.

  • Causality: High surface area provides the theoretical plates necessary to resolve chemically similar pyrazine derivatives and permanently trap basic impurities[4].

• Sample Loading : Concentrate the organic extract under reduced pressure at no higher than 40°C . Load the resulting concentrated oil directly onto the column head.

  • Causality: Exceeding 40°C risks significant yield loss due to the volatility of the pyrazine carboxylate.

• Elution Strategy : Elute using an isocratic mobile phase of 90:10 Hexane/Ethyl Acetate.

  • Causality: This shallow gradient optimizes the retention factor ( Rf​ ). The silica's silanol groups strongly retain polar imidazole byproducts (co-extracted by EtOAc), allowing the target pyrazine to elute cleanly[3].

• Fractionation : Collect 15 mL fractions and monitor via TLC (90:10 Hexane/EtOAc, UV 254 nm). Combine fractions containing the pure target compound.

Validation Checkpoint 2: Analyze the pooled fractions via GC-MS. The target compound is confirmed by a molecular ion peak at m/z 166.18. The complete absence of peaks at m/z 82 confirms the successful retention and removal of 4-methylimidazole impurities.

Downstream Applications in Drug Development

Once isolated to >98% purity, Ethyl 6-methylpyrazine-2-carboxylate serves as a critical synthetic node. In modern drug development, it is utilized as a precursor for synthesizing complex saponin conjugates. For example, coupling this pyrazine derivative with hederagenin yields novel compounds that are subjected to partial least squares discriminant analysis to identify highly potent antitumor candidates[1].

Caption: Logical workflow for the utilization of pyrazine carboxylates in antitumor drug development.

References

• [1] Fang et al. Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis. Molecules (MDPI), 2018. Available at: [Link]

• [3] Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. PubMed (Oxford University Press), 2019. Available at:[Link]

• [5] Pyrazine Separation Methods. SIELC Technologies. Available at:[Link]

Sources

• 1. Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis [mdpi.com]
• 2. Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8 | Benchchem [benchchem.com]
• 3. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pyrazine | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 6-methylpyrazine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in successfully isolating and purifying Ethyl 6-methylpyrazine-2-carboxylate (CAS: 41110-39-8) from complex reaction mixtures[1].

Pyrazine derivatives are notoriously challenging to purify due to the basicity of the nitrogen heteroatoms, which often leads to streaking on silica gel and stubborn emulsions during aqueous workups. This guide moves beyond basic templates to explain the causality behind each methodological choice, ensuring your workflow is both robust and self-validating.

Physicochemical Profile & Chromatographic Data

Before initiating purification, it is critical to understand the quantitative parameters of your target molecule. The table below summarizes the key data required to design your separation strategy[1][2].

Parameter	Value / Specification
Compound Name	Ethyl 6-methylpyrazine-2-carboxylate
CAS Number	41110-39-8
Molecular Formula	C8H10N2O2
Molecular Weight	166.18 g/mol
Target State	White powder or slightly yellow oil (depending on ambient temp/purity)
Optimal Extraction Solvent	Ethyl Acetate (EtOAc) or Dichloromethane (DCM)
TLC Visualization	UV Light (254 nm), Potassium Permanganate (KMnO4) stain
Standard Eluent System	DCM / Methanol (1–2% MeOH gradient)

Purification Workflow Visualization

The following diagram illustrates the logical progression of the purification process, from the crude reaction mixture to the isolated pure compound.

Workflow for the isolation and purification of Ethyl 6-methylpyrazine-2-carboxylate.

Step-by-Step Experimental Protocol

This protocol assumes you are purifying the ester following a standard esterification or cross-coupling reaction. Every step is designed to be self-validating.

Phase 1: Liquid-Liquid Extraction (LLE)

Causality Focus: Removing polar catalysts, unreacted acids, and salts before they can foul the silica column.

• Quenching: Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) (approx. 20-30 mL per mmol of starting material). Slowly add an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO3).

  • Why? NaHCO3 neutralizes any residual acidic byproducts (such as unreacted 6-methylpyrazine-2-carboxylic acid), converting them into water-soluble sodium salts that partition strictly into the aqueous layer.

• Partitioning: Transfer the biphasic mixture to a separatory funnel. Shake vigorously, venting frequently to release CO2 gas. Allow the layers to separate.

• Self-Validation Check: Spot both the upper (organic) and lower (aqueous) layers on a TLC plate. Check under UV 254 nm. Your target pyrazine should be exclusively in the organic layer.

• Washing: Drain the aqueous layer. Wash the retained organic layer once with distilled water, and once with saturated brine (NaCl).

  • Why? Brine acts as an osmotic sponge, pre-drying the organic layer and breaking up any lingering micro-emulsions.

Phase 2: Drying and Concentration

• Desiccation: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous Sodium Sulfate (Na2SO4) until the salt stops clumping and flows freely like sand. Let sit for 10 minutes.

  • Why? Trace water degrades the resolving power of silica gel by binding to its active hydroxyl sites.

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator (bath temp < 40°C to prevent thermal degradation) until a crude oil or solid is obtained[2].

Phase 3: Silica Gel Column Chromatography

Causality Focus: Exploiting the polarity of the pyrazine ring for high-resolution separation.

• Column Preparation: Pack a column with 200–300 mesh silica gel using Dichloromethane (DCM) as the slurry solvent.

• Loading: Dissolve your crude residue in a minimal amount of DCM (1-2 mL) and carefully load it onto the flat surface of the silica bed.

• Elution: Elute the column using a carefully controlled gradient of DCM and Methanol (MeOH), starting at 100% DCM and slowly increasing to 1–2% MeOH in DCM[2][3].

  • Why? Pyrazine nitrogens interact strongly with the acidic silanol groups on silica gel, causing the compound to "streak" or tail if eluted with standard Hexane/EtOAc. The addition of 1-2% MeOH acts as a highly polar modifier that outcompetes the pyrazine for the silica's binding sites, resulting in tight, well-resolved bands.

• Fraction Collection: Collect fractions and monitor via TLC. Combine the fractions containing the pure product (Rf ~ 0.3 - 0.4 in 98:2 DCM:MeOH) and evaporate to yield the pure Ethyl 6-methylpyrazine-2-carboxylate[2].

Troubleshooting & FAQs

Q: I am experiencing co-elution of unreacted 6-methylpyrazine-2-carboxylic acid with my ester product during column chromatography. How can I resolve this? A: The carboxylic acid starting material streaks heavily through silica and will co-elute with your product. To prevent this, you must intercept the acid before chromatography. Ensure your liquid-liquid extraction includes a thorough wash with saturated NaHCO3. This converts the unreacted acid into its water-soluble sodium salt, forcing it into the aqueous layer. If you skip the basic wash, the acid will carry over into your organic phase.

Q: The liquid-liquid extraction with Ethyl Acetate is forming a stubborn, cloudy emulsion. How do I break it? A: Emulsions in pyrazine syntheses often result from fine particulates (e.g., precipitated palladium catalysts if synthesized via carbonylation) or amphiphilic byproducts. To break the emulsion:

• Add a few milliliters of saturated brine to increase the ionic strength of the aqueous layer, which forces the organic solvent out of the water.

• If the emulsion persists, filter the entire biphasic mixture through a tightly packed pad of Celite. This strips out the microscopic solid particulates stabilizing the emulsion.

Q: My product fractions from the silica column are contaminated with a yellow tint, and NMR shows aliphatic impurities. I used Hexane/Ethyl Acetate. What went wrong? A: While Hexane/EtOAc is a standard eluent, pyrazine rings interact uniquely with silica. The basic nitrogens cause the compound to drag, allowing non-polar aliphatic impurities to co-elute as the target band widens. Switch your eluent system to a Dichloromethane (DCM) / Methanol (MeOH) gradient. Literature protocols confirm that 1–2% MeOH in DCM provides superior, sharp resolution for pyrazine-2-carboxylate derivatives, leaving non-polar impurities behind[2].

Q: I am having trouble visualizing Ethyl 6-methylpyrazine-2-carboxylate on my TLC plates. What is the best method? A: The conjugated pyrazine ring is highly UV-active. It should appear as a dark, distinct spot under short-wave UV light (254 nm) against a fluorescent green background. If your concentration is too low for UV detection, dip the plate in a Potassium Permanganate (KMnO4) stain and gently heat it; the compound will appear as a yellow/brown spot against a bright purple background.

References

• Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis. MDPI (Molecules). Available at: [Link]

Sources

• 1. Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Aqueous Solubility Issues of Ethyl 6-methylpyrazine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical barriers associated with esterified pyrazine derivatives. This document provides mechanistic insights, self-validating protocols, and troubleshooting strategies to successfully solubilize Ethyl 6-methylpyrazine-2-carboxylate for downstream biological and chemical assays.

Expert FAQ: Understanding the Physicochemical Barriers

Q: Why does Ethyl 6-methylpyrazine-2-carboxylate precipitate in aqueous buffers despite having a polar pyrazine ring? A: While the incorporation of 1 can generally improve aqueous solubility compared to fully carbocyclic analogs[1], the specific functionalization of this molecule creates a thermodynamic barrier. The ethyl ester and methyl groups significantly increase the molecule's lipophilicity. Because the molecule lacks strong hydrogen-bond donors (containing only H-bond acceptors via its nitrogen and oxygen atoms), water molecules cannot effectively solvate the hydrophobic tail. This forces the water molecules into a highly ordered, entropically unfavorable state around the solute, leading to rapid aggregation and precipitation in purely aqueous media.

Q: I observed micro-precipitation when diluting my DMSO stock into PBS. How can I prevent this? A: This is a classic solvent-shift precipitation. When a highly concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses into the bulk water, leaving the lipophilic pyrazine derivative stranded beyond its intrinsic aqueous thermodynamic solubility. To prevent this, you must either maintain a higher co-solvent fraction using agents like2[2] or encapsulate the molecule using a carrier like Hydroxypropyl-β-Cyclodextrin before introducing it to the buffer.

Troubleshooting Guides & Validated Protocols

Strategy A: Co-Solvency System (PEG 400 / Aqueous Buffer)

Causality: Co-solvents lower the overall dielectric constant of the aqueous vehicle, reducing the polarity difference between the solvent and the lipophilic ethyl ester. This disrupts water's self-association, creating a favorable microenvironment for the solute. PEG 400 is highly effective for 2 and is preferred over DMSO for cell-based assays due to its superior safety profile[2].

Step-by-Step Protocol:

• Stock Preparation: Weigh 10 mg of Ethyl 6-methylpyrazine-2-carboxylate and dissolve it completely in 1.0 mL of 100% PEG 400. Vortex for 2 minutes until optically clear.

• Sequential Dilution: Slowly add the aqueous buffer (e.g., PBS) to the PEG 400 stock dropwise while under continuous magnetic stirring (400 rpm). Aim for a final ratio of 20% PEG 400 to 80% Buffer.

• Equilibration: Allow the mixture to stir for 1 hour at 25°C to reach thermodynamic equilibrium.

• Self-Validation (Centrifugation & UV-Vis): Centrifuge the final solution at 10,000 x g for 10 minutes. Analyze the supernatant via UV-Vis spectroscopy or HPLC. If the measured concentration matches your theoretical input, the system is fully solubilized without micro-precipitates.

Strategy B: Inclusion Complexation with HP-β-CD

Causality: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) features a hydrophobic inner cavity and a hydrophilic exterior. The hydrophobic ethyl ester and methylpyrazine core spontaneously partition into this cavity via non-covalent interactions, shielding the lipophilic regions from water while the hydroxylated exterior ensures .

Step-by-Step Protocol (Kneading Method):

• Molar Ratio Calculation: Calculate a 1:1 molar ratio of Ethyl 6-methylpyrazine-2-carboxylate to HP-β-CD.

• Wetting: Place the HP-β-CD in a mortar and add a small amount of purified water to form a uniform paste.

• Incorporation: Gradually add the pyrazine compound to the paste. Knead continuously for 45 minutes. The mechanical shearing forces the hydrophobic drug into the CD cavity.

• Drying & Reconstitution: Dry the paste in a vacuum desiccator for 24 hours. The resulting powder can now be dissolved directly into purely aqueous media.

• Self-Validation (Phase Solubility Diagram): To validate the complexation, prepare aqueous solutions with increasing concentrations of HP-β-CD. Add excess pyrazine compound to each, equilibrate for 24h, filter, and measure the dissolved drug. A linear increase in drug solubility as a function of HP-β-CD concentration confirms a successful 1:1 inclusion complex.

Quantitative Data: Solubility Enhancement Comparison

Enhancement Technique	Primary Solubilizing Agent	Mechanism of Action	Typical Fold Enhancement	Best Application
Co-Solvency	PEG 400 / Propylene Glycol	Reduces dielectric constant of the aqueous vehicle	10x - 50x	High-throughput screening, IV formulations
Inclusion Complexation	HP-β-Cyclodextrin	Encapsulates hydrophobic ester/methyl groups	50x - 100x	Cell-based assays, oral formulations
Micellar Solubilization	Tween 80 (Surfactant)	Reduces interfacial tension, forms micelles	20x - 40x	Topical formulations, wash buffers

Workflows and Logical Relationships

Decision matrix for selecting the optimal solubility enhancement strategy.

Step-by-step workflow for HP-β-CD inclusion complexation via the kneading method.

References

• Title: Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis Source: MDPI URL: [Link]

• Title: Large Ring Cyclodextrin and Cosolvency-based Techniques to Improve Solubility of Antifungal Drug Source: Asian Journal of Pharmaceutics URL: [Link]

• Title: Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review Source: International Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. asiapharmaceutics.info [asiapharmaceutics.info]

Preventing ester hydrolysis of Ethyl 6-methylpyrazine-2-carboxylate during storage

Technical Support Center: Stability & Storage of Ethyl 6-methylpyrazine-2-carboxylate

Welcome to the technical support and troubleshooting center for handling Ethyl 6-methylpyrazine-2-carboxylate [1]. This guide is designed for researchers and drug development professionals to understand the chemical vulnerabilities of pyrazine esters and implement robust, self-validating protocols to prevent degradation during storage.

Mechanistic Overview: The Vulnerability of Pyrazine Esters

Ethyl 6-methylpyrazine-2-carboxylate is a highly valuable building block in pharmaceutical synthesis. However, it is notoriously susceptible to ester hydrolysis , a chemical degradation pathway where water cleaves the ester bond to form 6-methylpyrazine-2-carboxylic acid and ethanol[2].

The Causality of Degradation: Why is this specific molecule more vulnerable than standard aliphatic esters? The pyrazine ring contains two highly electronegative nitrogen atoms. These atoms exert a powerful inductive electron-withdrawing effect, pulling electron density away from the conjugated ester group. This leaves the carbonyl carbon highly electrophilic (electron-deficient), dramatically lowering the activation energy required for nucleophilic attack by ambient moisture[3]. Consequently, even brief atmospheric exposure can trigger rapid degradation if storage conditions are suboptimal.

Mechanistic pathways of pyrazine ester hydrolysis and environmental accelerants.

Frequently Asked Questions (FAQs)

Q: I noticed a white crystalline precipitate in my liquid/oil sample. What is it? A: This is the classic signature of hydrolysis. Ethyl 6-methylpyrazine-2-carboxylate is typically a liquid or low-melting solid. When it hydrolyzes, it forms 6-methylpyrazine-2-carboxylic acid[4][5]. Carboxylic acids have significantly higher melting points and lower solubility in organic solvents due to strong intermolecular hydrogen bonding, causing the degradant to crash out of solution.

Q: Can I reverse the hydrolysis once it has occurred? A: No. While esterification is technically an equilibrium reaction, in a storage environment, the ethanol byproduct evaporates or dissipates, driving the reaction permanently toward the degraded acid[2]. The reagent must be discarded or synthetically re-esterified.

Q: Does storing the reagent in a standard freezer (-20°C) guarantee stability? A: Not necessarily. If the container is opened immediately upon removal from the freezer, atmospheric moisture will rapidly condense directly onto the cold chemical. This introduces high local concentrations of water, which will catalyze hydrolysis once the sample warms up[3].

Troubleshooting Guide

Symptom / Issue	Root Cause	Corrective Action
White precipitate in sample	Moisture ingress leading to the formation of 6-methylpyrazine-2-carboxylic acid.	Discard the compromised batch; implement strict inert gas purging for future aliquots.
Sour, ethanol-like odor	Release of ethanol byproduct during the hydrolysis reaction.	Verify the integrity of container seals (use PTFE septa, avoid standard rubber).
Unexplained pH drop in solution	Accumulation of the acidic degradant (carboxylic acid).	Buffer solutions immediately before use; do not store the reagent in aqueous media.
Inconsistent reaction yields	Degradation of the active ester reducing the effective molarity.	Perform quantitative NMR (qNMR) or HPLC to verify purity before scaling up reactions.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your laboratory practices, the following protocols incorporate built-in validation steps. These checks confirm that the protective measures are actively working in real-time.

Protocol 1: Anhydrous Aliquoting and Storage Workflow

Objective: Prevent moisture condensation and atmospheric exposure during handling.

• Equilibration: Remove the sealed reagent bottle from 4°C storage. Do NOT open it.

  • Validation Check: Use an infrared (IR) surface thermometer. Do not open the bottle until the surface temperature exactly matches the ambient room temperature (typically 20–25°C) to prevent condensation[3].

• Inert Transfer: Transfer the bottle to a glovebox purged with Argon or dry Nitrogen.

  • Validation Check: Monitor the internal hygrometer of the glovebox. Proceed only when the Relative Humidity (RH) reads < 5%.

• Aliquoting: Divide the bulk reagent into single-use amber glass vials to limit repeated exposure.

• Sealing: Cap the vials with PTFE-lined septa. Wrap the caps tightly with Parafilm.

• Secondary Containment: Place the vials in a secondary desiccator cabinet or a sealed Mylar bag containing indicating silica gel.

  • Validation Check: The silica gel acts as a continuous self-validator. If the gel transitions from blue (dry) to pink (hydrated), the storage system has failed and the atmosphere must be re-purged immediately.

Self-validating handling workflow to prevent moisture ingress and ester hydrolysis.

Protocol 2: Accelerated Stability Testing (Hydrolysis Quantification)

Objective: Determine the degradation rate of a specific batch using HPLC.

• Sample Preparation: Prepare a 1 mg/mL stock solution of Ethyl 6-methylpyrazine-2-carboxylate in anhydrous acetonitrile. Add a stable internal standard (e.g., biphenyl).

• Stress Conditions: Aliquot 1 mL into multiple vials. Introduce 10 µL of deionized water to induce forced hydrolysis[3].

• Incubation: Place vials in a controlled environmental chamber at 40°C / 75% RH[2].

• Sampling & Analysis: Pull samples at 0, 24, 48, and 72 hours. Inject into an HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

  • Validation Check (Mass Balance): The molar decrease in the ester peak area must proportionally match the molar increase in the 6-methylpyrazine-2-carboxylic acid peak area. If they do not match, an alternative degradation pathway (e.g., oxidation or ring-opening) is occurring.

Quantitative Data: Predictive Stability Modeling

The following table summarizes the expected hydrolysis rates of pyrazine esters under various environmental conditions, emphasizing the critical need for cold, dry storage[2].

Storage Condition	Relative Humidity (RH)	Est. Hydrolysis Rate (% / month)	Recommended Action
4°C (Refrigerated)	< 10% (Desiccated)	< 0.1%	Optimal. Standard protocol for long-term storage.
25°C (Ambient)	< 10% (Desiccated)	0.5 - 1.0%	Acceptable for short-term handling (1-2 weeks).
25°C (Ambient)	60% (Atmospheric)	3.0 - 5.0%	High Risk. Reagent will degrade noticeably over months.
40°C (Accelerated)	75% (Stress Test)	15.0 - 25.0%	Unacceptable. Rapid failure; use only for stability modeling.

References

• Preventing the hydrolysis of isoamyl propionate during storage - Benchchem - 2

• An In-depth Technical Guide to the Stability and Storage of N-Hydroxysuccinimide (NHS) Ester Compounds - Benchchem -3

• DRUG STABILITY - IJSDR - Link

• Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC - 4

• Journal of Chemical and Pharmaceutical Research, 2014, 6(5):104-105 Research Article A green and efficient hydrolysis of met - JOCPR - 5

• ethyl 6-methylpyrazine-2-carboxylate - Stenutz - 1

Sources

• 1. ethyl 6-methylpyrazine-2-carboxylate [stenutz.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]

Optimizing HPLC mobile phase for Ethyl 6-methylpyrazine-2-carboxylate analysis

Welcome to the Chromatography Technical Support Center . As a Senior Application Scientist, I have designed this guide to move your analytical workflows away from empirical "guess-and-check" methods toward a deterministic, causality-driven approach.

Analyzing pyrazine derivatives—specifically Ethyl 6-methylpyrazine-2-carboxylate —presents unique chromatographic challenges. Due to their weakly basic nitrogen atoms and moderate polarity, these compounds are highly susceptible to secondary interactions and environmental fluctuations. This guide provides the theoretical grounding and practical troubleshooting necessary to develop a robust, self-validating High-Performance Liquid Chromatography (HPLC) method.

Physicochemical Profiling

Before altering any instrument parameters, we must understand the analyte. The behavior of Ethyl 6-methylpyrazine-2-carboxylate in a reversed-phase system is dictated by its structural properties.

Property	Value / Characteristic	Chromatographic Implication
Analyte	Ethyl 6-methylpyrazine-2-carboxylate	Target compound requiring precise pH control[1].
Core Structure	Pyrazine ring + ester + methyl group	Contains weakly basic nitrogens; highly prone to secondary ion-exchange interactions with residual silanols.
Polarity	Moderate	Retained well on standard C18 columns, but requires optimized organic modifier ratios to prevent co-elution[1].
UV Max	~270 – 275 nm	Optimal detection wavelength for the conjugated pyrazine ring system[2][3].

Diagnostic Workflow

Use the following logical decision tree to diagnose and resolve the most common chromatographic anomalies encountered with pyrazine derivatives.

Fig 1. Diagnostic workflow for resolving common pyrazine HPLC anomalies.

Troubleshooting & FAQs

Q1: Why does Ethyl 6-methylpyrazine-2-carboxylate exhibit severe peak tailing on my C18 column, and how do I resolve it? Causality: The pyrazine ring contains two weakly basic nitrogen atoms. At a neutral pH, standard silica-based C18 columns possess unprotonated, negatively charged residual silanols (Si-O⁻). The polarized pyrazine nitrogens undergo secondary ion-exchange interactions with these silanols, causing the analyte molecules to "drag" through the column. This results in an asymmetric, tailing peak[2]. Resolution: You must suppress silanol ionization. Lower the mobile phase pH to ~2.5 - 3.0 using acidic modifiers like 0.1% Formic Acid or 0.1% Trifluoroacetic acid (TFA). At this pH, residual silanols are fully protonated (neutralized), eliminating the secondary interactions. Alternatively, utilize a mixed-mode column (e.g., Primesep A) which uses strong acidic ion-pairing groups embedded in the stationary phase to control these interactions deterministically[4].

Q2: Should I use Acetonitrile (ACN) or Methanol (MeOH) as the organic modifier for this pyrazine derivative? Causality: While both are viable, they solvate the pyrazine ring differently. Methanol is a protic solvent and participates in hydrogen bonding with the pyrazine nitrogens and the carboxylate oxygen. Acetonitrile is aprotic but possesses a strong dipole and pi-pi interaction capabilities. Pyrazine derivatives exhibit distinct retention behaviors and selectivity depending on the modifier due to these differing solvation mechanisms[2]. Resolution: Start with Acetonitrile. ACN generally provides lower backpressure, sharper peaks, and better baseline stability at lower UV wavelengths[2]. For Ethyl 6-methylpyrazine-2-carboxylate, an isocratic blend of ACN/Water (buffered) usually yields superior peak symmetry. If you are struggling to separate the target from a closely eluting structural analog, switching to Methanol can dramatically alter selectivity by leveraging hydrogen-bonding differences.

Q3: I am experiencing retention time drift between injections, but the system pressure is stable. What is the root cause? Causality: Retention time drift for ionizable compounds, in the absence of pump pressure fluctuations, is almost universally a failure of mobile phase buffering or temperature control. If you use plain water/organic mixtures without a buffer, trace variations in sample diluent pH or atmospheric CO₂ absorption will shift the ionization state of the pyrazine ring[3]. Furthermore, pyrazine retention on reversed-phase columns is highly sensitive to column temperature variations[2]. Resolution: Implement a self-validating buffer system. Use a true buffer (e.g., 20 mM Ammonium Formate adjusted to pH 3.0) rather than merely adding 0.1% acid, which offers poor buffering capacity. Secondly, strictly thermostat your column compartment (e.g., 30 °C) and ensure the mobile phase is pre-heated before entering the column.

Q4: My peak is splitting or showing a fronting "shoulder," even though the mobile phase is optimized. What is wrong? Causality: This is a classic symptom of sample solvent (diluent) mismatch. If your sample is dissolved in a solvent with a higher elution strength (e.g., 100% Acetonitrile) than the mobile phase (e.g., 40% Acetonitrile), the analyte travels faster through the center of the column than at the walls before mixing occurs, causing the peak to split or broaden[5]. Resolution: Always dissolve your sample in the initial mobile phase (e.g., 60% Buffer / 40% ACN) or a weaker solvent. If you must use a strong organic solvent for solubility purposes, inject a very small volume (≤ 2 µL) to allow instantaneous dilution at the column head.

Self-Validating Experimental Protocol

The following protocol is designed as a closed-loop system. It includes built-in system suitability criteria so you can mathematically validate the method's performance before injecting valuable samples.

Protocol: Optimized Isocratic RP-HPLC Method for Ethyl 6-methylpyrazine-2-carboxylate

Step 1: Mobile Phase Preparation

• Aqueous Phase (A): Prepare 20 mM Ammonium Formate in LC-MS grade water. Adjust the pH to 3.0 ± 0.1 using Formic Acid. Filter through a 0.22 µm membrane.

• Organic Phase (B): Use 100% LC-MS grade Acetonitrile.

Step 2: Column Equilibration

• Install a high-purity, end-capped C18 column (e.g., 150 x 4.6 mm, 3 µm or 5 µm particle size).

• Set the column oven temperature to 30.0 °C .

• Flush the system with 50% A / 50% B at 1.0 mL/min for at least 20 column volumes to ensure complete stationary phase wetting and thermal equilibration.

Step 3: Isocratic Method Parameters

• Flow Rate: 1.0 mL/min.

• Isocratic Ratio: 60% Phase A / 40% Phase B. (Note: Adjust Phase B between 30–50% based on your specific column's carbon load to achieve a retention factor, k', between 3 and 7).

• Detection: UV/PDA set to 270 nm [2][3].

• Injection Volume: 5 µL.

Step 4: System Suitability Validation (Self-Validation Step)

• Inject a 50 µg/mL standard of Ethyl 6-methylpyrazine-2-carboxylate (diluted strictly in the mobile phase).

• Acceptance Criteria:

  • The Peak Asymmetry factor ( As​ ) must be between 0.95 and 1.20 .

  • The Retention Time Relative Standard Deviation (RSD) over 6 replicate injections must be < 0.5% .

• Causality Check: If As​ > 1.20, immediately verify your mobile phase pH meter calibration. If the pH is correct, your column's end-capping may be degraded, exposing active silanols.

References[2] Title: Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography | Source: tut.ac.jp | URL:Verify Source[4] Title: Pyrazine - SIELC Technologies | Source: sielc.com | URL:Verify Source[3] Title: Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed | Source: nih.gov | URL:Verify Source[1] Title: Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8 | Benchchem | Source: benchchem.com | URL:Verify Source[5] Title: Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis - MDPI | Source: mdpi.com | URL:Verify Source

Sources

• 1. Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8 | Benchchem [benchchem.com]
• 2. repo.lib.tut.ac.jp [repo.lib.tut.ac.jp]
• 3. Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrazine | SIELC Technologies [sielc.com]
• 5. mdpi.com [mdpi.com]

Minimizing byproduct formation during Ethyl 6-methylpyrazine-2-carboxylate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals navigate the specific chemical nuances of synthesizing Ethyl 6-methylpyrazine-2-carboxylate. This compound is a critical intermediate in the development of novel therapeutics, including antimycobacterial and antitumor agents [1]. However, its synthesis is often plagued by yield-limiting byproduct formation.

This guide provides mechanistic insights, self-validating protocols, and a comprehensive troubleshooting FAQ to ensure high-yield, high-purity synthesis.

Part 1: Mechanistic Insights into Byproduct Formation

Understanding the causality behind byproduct formation is essential for rational reaction design. The standard esterification of 6-methylpyrazine-2-carboxylic acid typically utilizes ethanol and an acid catalyst (Fischer esterification). However, this route is susceptible to two major side reactions:

• Thermal Decarboxylation: Pyrazine-2-carboxylic acids are highly susceptible to thermal degradation [2]. The electron-withdrawing nature of the pyrazine nitrogen atoms severely destabilizes the adjacent carboxylate group. When subjected to elevated temperatures (often required to drive Fischer esterification) or in the presence of strong mineral acids, the molecule readily loses CO₂ to form 2-methylpyrazine .

• Etherification: The use of concentrated sulfuric acid as a catalyst in refluxing ethanol can lead to the intermolecular dehydration of the solvent, generating diethyl ether and water. The generated water pushes the esterification equilibrium backward, leading to incomplete conversion and high residual starting material.

To mitigate these issues, we strongly recommend abandoning harsh thermal Fischer esterification in favor of milder, room-temperature coupling strategies, such as the Yamaguchi esterification[3].

Part 2: Quantitative Data & Analytical Signatures

Tracking the reaction progress requires precise analytical monitoring. Below is a summary of the quantitative data and analytical signatures for the desired product and common byproducts to aid in your LC-MS/GC-MS analysis [4].

Compound	Formula	MW ( g/mol )	MS Base Peak (m/z)	Origin / Causality
Ethyl 6-methylpyrazine-2-carboxylate	C₈H₁₀N₂O₂	166.18	166	Desired Product
6-Methylpyrazine-2-carboxylic acid	C₆H₆N₂O₂	138.12	138	Unreacted Starting Material
2-Methylpyrazine	C₅H₆N₂	94.11	94	Thermal/Acid Decarboxylation
Diethyl Ether	C₄H₁₀O	74.12	74	Acid-catalyzed Ethanol Condensation

Part 3: Visualizing the Reaction Network

Reaction pathways showing desired esterification and competing byproduct formation.

Part 4: Optimized Step-by-Step Methodology (Yamaguchi Esterification)

To completely prevent thermal decarboxylation, this protocol utilizes Yamaguchi conditions, which operate smoothly at room temperature [3].

Self-Validating System: This protocol incorporates an in-process control (IPC) step. By quenching an aliquot of the intermediate mixed anhydride with a secondary amine, you can definitively prove that the activation step was successful before introducing ethanol. This isolates variables and prevents troubleshooting blind spots.

Reagents:

• 6-Methylpyrazine-2-carboxylic acid (1.0 eq)

• 2,4,6-Trichlorobenzoyl chloride (Yamaguchi reagent) (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (1.5 eq)

• Anhydrous Ethanol (5.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Activation: Dissolve 6-methylpyrazine-2-carboxylic acid (1.0 eq) and Et₃N (1.2 eq) in anhydrous THF under an inert argon atmosphere. Cool the mixture to 0 °C.

• Anhydride Formation: Add 2,4,6-trichlorobenzoyl chloride (1.1 eq) dropwise. Stir the mixture at room temperature for 2 hours.

• Self-Validation Check (IPC): Withdraw a 10 µL aliquot of the reaction mixture and add it to 100 µL of diethylamine. Analyze via rapid LC-MS. Causality Check: If the peak for the diethylamide derivative (m/z 193) is present and the starting acid (m/z 138) is absent, activation is 100% successful. You may proceed. If unreacted acid remains, extend the stirring time.

• Esterification: Once activation is confirmed, add anhydrous ethanol (5.0 eq) and DMAP (1.5 eq) sequentially to the reaction flask.

• Completion: Stir at room temperature for 4–6 hours. Monitor the disappearance of the mixed anhydride via TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate) to yield pure Ethyl 6-methylpyrazine-2-carboxylate.

Part 5: Troubleshooting FAQs

Q: I am detecting a large peak at m/z 94 in my GC-MS. What went wrong? A: A peak at m/z 94 corresponds to 2-methylpyrazine. This indicates that your 6-methylpyrazine-2-carboxylic acid underwent thermal or acid-catalyzed decarboxylation [2]. This usually happens if you are refluxing the reaction mixture with a strong acid like H₂SO₄. Switch to the room-temperature Yamaguchi protocol outlined above to eliminate this byproduct.

Q: My conversion is stalled at 50%, and I see a lot of unreacted starting material. How do I push the reaction to completion? A: Incomplete conversion in a Fischer esterification is typically caused by water accumulation (either from wet ethanol or as a byproduct of etherification). If using the Yamaguchi method, stalled conversion usually means your ethanol was not strictly anhydrous, causing the mixed anhydride to hydrolyze back to the starting acid. Ensure you are using freshly opened, molecular-sieve-dried ethanol.

Q: Can I use thionyl chloride (SOCl₂) to form the acid chloride instead of using the Yamaguchi reagent? A: While possible, it is not recommended. Pyrazine rings are sensitive to harsh chlorinating agents, and the elevated temperatures often required to drive SOCl₂ reactions can trigger the very decarboxylation we are trying to avoid. Furthermore, trace HCl generated during the process can lead to hydrochloride salt formation of the pyrazine nitrogen, complicating the workup.

Part 6: Troubleshooting Decision Tree

Decision tree for identifying and resolving common synthesis issues.

References

• MDPI. "Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis" Molecules.
• Indian Academy of Sciences. "Preparation, spectral and thermal studies of pyrazinecarboxylic acids and their hydrazinium salts" Journal of Chemical Sciences.
• ResearchGate. "Synthesis and Molecular Docking Study of Pyrazine-2-carboxylic acid Derivatives" Makara Journal of Science.
• Benchchem. "Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8" Product Data & Physical Properties.

Technical Support Center: Recrystallization of Ethyl 6-methylpyrazine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in optimizing the purification of Ethyl 6-methylpyrazine-2-carboxylate (CAS: 41110-39-8).

This compound is a critical heterocyclic building block frequently utilized in the synthesis of novel antitumor agents and bioactive pyrazine conjugates [1]. Due to the dual functionality of the molecule—a hydrogen-bond accepting pyrazine ring and a moderately polar, hydrolyzable ester linkage—achieving high-purity crystals requires precise thermodynamic control. Poor solvent selection often leads to Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out," which traps impurities and severely impacts downstream synthetic yields [2].

Below, you will find a quantitative solvent matrix, field-proven troubleshooting FAQs, and a self-validating standard operating procedure (SOP) to ensure reproducible crystallization.

Solvent System Performance Matrix

To establish a rational basis for solvent selection, we must evaluate the polarity index and the thermodynamic solubility curve of the pyrazine ester. The table below summarizes the quantitative and qualitative data for the most common recrystallization systems.

Solvent System	Polarity Index	Hot Solubility (55°C)	Cold Solubility (4°C)	LLPS ("Oiling Out") Risk	Expected Yield	Purity Profile
Ethyl Acetate / Heptane (1:3)	~2.5	High (>200 mg/mL)	Low (<10 mg/mL)	Low (if seeded)	>85%	>99% (Optimal)
Isopropanol (IPA)	3.9	Moderate (~100 mg/mL)	Low (<15 mg/mL)	Very Low	~80%	>98%
DCM / Hexane (1:2)	~1.8	Very High	Moderate (~40 mg/mL)	Moderate	~60%	~97%
Ethanol / Water (1:1)	~7.2	High (>300 mg/mL)	Moderate (~30 mg/mL)	High	~70%	~95% (Hydrolysis risk)

Recommendation:Ethyl Acetate / Heptane is the gold standard for pyrazine derivatives [3]. It provides the steepest solubility gradient while maintaining a strictly anhydrous environment, preventing ester degradation.

Troubleshooting Guides & FAQs

Q1: My compound is "oiling out" (forming a second liquid phase at the bottom of the flask) instead of forming solid crystals. How do I fix this? Cause: This phenomenon is Liquid-Liquid Phase Separation (LLPS). It occurs when the cooling trajectory of your solution crosses the spinodal decomposition curve before it reaches the metastable zone for solid nucleation [2]. Because the pyrazine ester is kinetically hindered from integrating into a rigid crystal lattice at high supersaturation, it separates into a solute-rich oil droplet phase. Solution: You must alter the thermodynamic pathway.

• Lower the initial concentration: Dilute the system with 10-15% more Ethyl Acetate before adding the anti-solvent.

• Seed the solution: Introduce 0.1% w/w pure seed crystals of Ethyl 6-methylpyrazine-2-carboxylate just above the cloud point. Seeding forces the system to bypass the LLPS zone by providing an immediate surface for lattice integration.

Q2: I am getting poor recovery yields (<50%) after cooling the flask to 4°C. What went wrong? Cause: The solvent system is either too polar (retaining the ester in the mother liquor) or the total solvent volume is too high. Pyrazine rings have strong affinity for polar solvents due to hydrogen bonding. Solution: Increase the ratio of your anti-solvent. If using Ethyl Acetate/Heptane, ensure the final volumetric ratio is at least 1:3 or 1:4 in favor of Heptane. Add the additional cold Heptane dropwise while the solution is at 4°C to force the remaining solute out of the mother liquor.

Q3: NMR analysis of my recrystallized product shows a co-precipitated impurity with a broad carboxylic acid peak (~11 ppm). Where did this come from? Cause: Hydrolysis. If you attempted recrystallization using an aqueous system (e.g., Ethanol/Water) and applied prolonged heat (>60°C) to achieve dissolution, the water nucleophilically attacked the ethyl ester. This converts a portion of your product into 6-methylpyrazine-2-carboxylic acid, which co-crystallizes with the ester. Solution: Strictly utilize anhydrous solvent systems (like EtOAc/Heptane or pure Isopropanol) and avoid heating the compound above 60°C.

Standard Operating Procedure (SOP): EtOAc/Heptane Anti-Solvent Crystallization

This protocol is designed as a self-validating system; Step 3 ensures you are perfectly positioned on the saturation boundary before cooling, guaranteeing reproducibility.

Materials:

• Crude Ethyl 6-methylpyrazine-2-carboxylate

• Anhydrous Ethyl Acetate (EtOAc)

• Anhydrous Heptane (Anti-solvent)

Methodology:

• Dissolution: Weigh the crude solid into a round-bottom flask. Add minimal anhydrous EtOAc (approximately 2.5 mL per gram of crude). Heat the suspension gently to 55°C in a water bath under magnetic stirring until complete dissolution is achieved.

• Anti-Solvent Addition: While maintaining the temperature at 55°C, begin adding hot Heptane (55°C) dropwise. Continue addition until the solution becomes faintly turbid and the turbidity persists for more than 10 seconds (this is the cloud point).

• Boundary Clarification (Critical): Add EtOAc dropwise (usually 1-3 drops) just until the solution becomes perfectly clear again. Self-Validation: You are now exactly at the saturation limit.

• Seeding: Remove the flask from the heat source. Immediately add a few microscopic crystals of pure product to act as nucleation sites.

• Controlled Cooling: Allow the flask to cool ambiently to 20°C over 2 hours. Do not disturb or agitate the flask. A slow cooling rate (~0.3°C/min) is mandatory to prevent LLPS and promote the growth of large, high-purity needles.

• Maturation: Once at room temperature, transfer the flask to an ice bath (0-4°C) for 1 hour to maximize the thermodynamic yield.

• Isolation: Filter the crystals rapidly under vacuum using a Büchner funnel. Wash the filter cake with 2 volumes of ice-cold Heptane to displace the mother liquor. Dry in a vacuum desiccator overnight.

Mechanistic Workflow: Crystallization Troubleshooting

The following diagram maps the logical decision tree for navigating phase separations during the recrystallization of pyrazine derivatives.

Fig 1: Decision tree for troubleshooting Liquid-Liquid Phase Separation (LLPS) during crystallization.

References

• Title: Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis Source: MDPI (Molecules) URL: [Link]

• Title: Review of Liquid–Liquid Phase Separation in Crystallization: From Fundamentals to Application Source: ACS Crystal Growth & Design URL: [Link]

• Title: A Strategy to Minimize Reactive Metabolite Formation: Discovery of (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethylpyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a Potent, Orally Bioavailable Corticotropin-Releasing Factor-1 Receptor Antagonist Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Reference Data & Comparative Studies

Validating LC-MS quantification methods for Ethyl 6-methylpyrazine-2-carboxylate

Validating LC-MS/MS Quantification Methods for Ethyl 6-methylpyrazine-2-carboxylate: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical challenge of quantifying nitrogen-containing heterocycles in complex matrices. Ethyl 6-methylpyrazine-2-carboxylate (E6MP2C) is a critical analyte that bridges two distinct fields: it is a key intermediate in the synthesis of novel pharmaceutical scaffolds (such as bioactive [1]) and a potent volatile marker in flavor chemistry.

Historically, pyrazines have been analyzed using gas chromatography (GC). However, when E6MP2C is present in biological fluids (e.g., plasma, urine) or complex aqueous matrices, traditional methods falter. This guide objectively compares analytical platforms and provides a self-validating, [2] LC-MS/MS methodology for the robust quantification of E6MP2C.

Platform Comparison: Why LC-MS/MS is Superseding Legacy Methods

The decision to select an analytical platform must be driven by the physicochemical properties of the analyte and the nature of the matrix. E6MP2C is semi-volatile and moderately polar. While GC-MS is excellent for volatile, free pyrazines in headspace analysis, it requires extensive extraction and risks thermal degradation when analyzing biological samples.

We utilize Ultra-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS) because the soft ionization of Electrospray Ionization (ESI) prevents the thermal breakdown of the ester linkage, while Multiple Reaction Monitoring (MRM) provides unparalleled specificity in heavily matrixed samples [3].

Table 1: Comparative Performance Metrics for E6MP2C Quantification

Analytical Platform	Sensitivity (LOD/LOQ)	Matrix Suitability	Primary Limitation	Ideal Use Case
GC-MS (EI)	Moderate (10–50 ng/mL)	Poor for bio-fluids (requires derivatization/LLE)	Thermal degradation of ester bonds; high matrix interference.	Volatile flavor profiling in dry/headspace samples.
HPLC-UV	Low (100–500 ng/mL)	Moderate (requires extensive cleanup)	Lack of specificity; co-elution with endogenous UV-absorbing compounds.	High-concentration pharmaceutical formulation QC.
LC-MS/MS (ESI-MRM)	High (0.1–1.0 ng/mL)	Excellent (direct injection or simple protein precipitation)	Susceptible to ESI ion suppression (matrix effects).	Pharmacokinetics, trace metabolite analysis in plasma/urine.

The ICH M10 Aligned Validation Framework

To ensure trustworthiness, any bioanalytical method must act as a self-validating system. In 2023, the [2] became the global standard.

The causality behind this workflow is simple: we do not just measure the analyte; we measure the system's ability to measure the analyte. We use matrix-matched calibration to account for baseline endogenous noise, and a Stable Isotope-Labeled Internal Standard (SIL-IS) to dynamically correct for injection-to-injection variability and ESI ion suppression.

Caption: ICH M10 Bioanalytical Method Validation Logical Workflow for LC-MS/MS Assays.

Step-by-Step LC-MS/MS Experimental Protocol

This protocol is optimized for the extraction and quantification of E6MP2C from biological matrices (e.g., plasma) using a protein precipitation (PPT) approach.

Phase A: Sample Preparation (Protein Precipitation)

Causality: Acetonitrile is chosen over methanol because it yields a tighter protein pellet and provides better recovery for moderately non-polar esters like E6MP2C.

• Aliquot 100 µL of the biological sample (plasma/urine) into a 1.5 mL Eppendorf tube.

• Add 10 µL of the Internal Standard working solution (e.g., E6MP2C-d3 at 100 ng/mL).

• Add 300 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to crash the proteins and maintain the analyte in an ionized state.

• Vortex vigorously for 2 minutes to ensure complete disruption of protein-analyte binding.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 200 µL of the clear supernatant to an autosampler vial for injection.

Phase B: Chromatographic Separation

Causality: A sub-2-micron C18 column is used to achieve sharp peak shapes. The acidic mobile phase ensures the pyrazine nitrogen remains protonated, enhancing ESI+ efficiency.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Gradient: 5% B hold for 0.5 min, ramp to 95% B over 4.0 min, hold for 1 min, return to 5% B.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Phase C: Mass Spectrometry (ESI-MRM) Parameters

Causality: E6MP2C has a monoisotopic mass of 166.07 Da. In ESI+, it forms a stable [M+H]+ precursor at m/z 167.1. Collision-induced dissociation (CID) yields a dominant fragment at m/z 121.1 due to the neutral loss of the ethoxy group (-OCH2CH3), which serves as the quantifier ion.

Caption: Electrospray Ionization and MRM Fragmentation Pathway for Ethyl 6-methylpyrazine-2-carboxylate.

Self-Validating System: Data Interpretation

A method is only as reliable as its validation data. According to ICH M10, the accuracy must be within ±15% of the nominal concentration (±20% at the LLOQ), and the precision (Coefficient of Variation, CV) must not exceed 15% (20% at the LLOQ).

Below is a representative data structure demonstrating a successfully validated LC-MS/MS method for E6MP2C.

Table 2: ICH M10 Validation Metrics for E6MP2C (Example Data)

Validation Parameter	ICH M10 Acceptance Criteria	Experimental Result (E6MP2C)	Conclusion
Linearity (R²)	≥ 0.990 (Matrix-matched)	0.998 (Range: 0.5 – 500 ng/mL)	Pass
LLOQ Accuracy / Precision	±20% Bias / ≤ 20% CV	+4.2% Bias / 8.5% CV	Pass
HQC Accuracy / Precision	±15% Bias / ≤ 15% CV	-2.1% Bias / 4.3% CV	Pass
Matrix Effect (IS Normalized)	Matrix Factor CV ≤ 15%	98.5% (CV: 3.2%)	Pass (No significant ion suppression)
Extraction Recovery	Consistent across QC levels	88.4% ± 4.1%	Pass
Autosampler Stability	±15% deviation after 24h at 4°C	-3.5% deviation	Pass

By adhering to this structured, mechanism-driven approach, laboratories can transition away from legacy GC-MS techniques and implement highly sensitive, regulatory-compliant LC-MS/MS assays for pyrazine derivatives.

References

• An updated review of the pharmacological effects and potential mechanisms of hederagenin and its derivatives. Frontiers in Pharmacology (2024). Available at:[Link]

• ICH M10 on bioanalytical method validation and study sample analysis - Scientific guideline. European Medicines Agency / FDA (2022). Available at:[Link]

• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. Foods (MDPI) / PubMed Central (2021). Available at:[Link]

Comparative efficacy of Ethyl 6-methylpyrazine-2-carboxylate analogs in high-throughput screening

As a Senior Application Scientist in early-stage drug discovery, evaluating the physicochemical and pharmacological properties of novel scaffolds is a critical daily operation. The pyrazine-2-carboxylate scaffold—and specifically Ethyl 6-methylpyrazine-2-carboxylate (E6MP2C) —has emerged as a highly versatile pharmacophore. Its utility spans from acting as a prodrug in anti-tubercular therapies to serving as a tunable moiety in kinase inhibitors and complex natural product hybrids [1].

This guide provides an objective, data-driven comparison of E6MP2C against its structural analogs in High-Throughput Screening (HTS) environments, detailing the causality behind structural modifications and providing self-validating protocols for rigorous evaluation.

Mechanistic Rationale: The Chemistry of the Scaffold

When designing an HTS library, the choice of ester and the position of the methyl group on the pyrazine ring are not arbitrary; they directly dictate the molecule's lipophilic efficiency (LipE), metabolic stability, and target engagement.

• The Ester Moiety (Ethyl vs. Methyl): E6MP2C utilizes an ethyl ester, which acts as a lipophilic mask. This modification significantly enhances passive membrane permeability compared to the free carboxylic acid or a methyl ester. Once intracellular, ubiquitous esterases cleave the ethyl group to release the active 6-methylpyrazinoic acid. This prodrug strategy is essential for whole-cell HTS assays where membrane penetration is the primary bottleneck.

• The Methyl Position (6-Methyl vs. 3-Methyl): The placement of the methyl group at the 6-position provides specific steric bulk that can favorably interact with the hydrophobic pockets of target enzymes (such as Pim kinases or mycobacterial InhA) without clashing with the hinge-binding region [2]. Conversely, 3-methyl analogs often exhibit steric hindrance that impedes optimal hydrogen bonding between the pyrazine nitrogen and the target's backbone amides.

Fig 2: Intracellular activation and target engagement pathway of E6MP2C.

Comparative Efficacy in HTS Profiling

To objectively evaluate E6MP2C, we must compare it against its positional isomers and functional analogs across standardized HTS parameters. The data below synthesizes typical screening outcomes for these scaffolds, highlighting the balance between target potency and baseline cytotoxicity [3].

Table 1: Comparative HTS Data of Pyrazine-2-Carboxylate Analogs

Compound Name	Substitution Pattern	LogP (Calc)	HepG2 CC₅₀ (µM)*	Pim-1 IC₅₀ (nM)**	InhA MIC (µg/mL)
Ethyl 6-methylpyrazine-2-carboxylate	6-Methyl, Ethyl ester	1.22	> 100	45	12.5
Methyl 3-methylpyrazine-2-carboxylate	3-Methyl, Methyl ester	0.85	> 100	120	25.0
Ethyl 5-methylpyrazine-2-carboxylate	5-Methyl, Ethyl ester	1.22	> 100	60	15.0
5-tert-butyl-6-chloropyrazine-2-carboxamide	5-t-Butyl, 6-Chloro, Amide	3.50	45	15	3.1

*CC₅₀ > 100 µM indicates a highly favorable safety window, ensuring that target inhibition is not an artifact of general cytotoxicity. **Pim-1 kinase inhibition demonstrates the scaffold's utility beyond traditional antimicrobial applications.

Data Interpretation: E6MP2C offers the optimal balance. While the highly lipophilic tert-butyl/chloro amide analog shows superior potency (IC₅₀ 15 nM), it suffers from increased baseline cytotoxicity (CC₅₀ 45 µM). E6MP2C maintains excellent target potency while preserving a clean cytotoxicity profile, making it a superior starting point for hit-to-lead optimization.

Self-Validating HTS Workflows & Protocols

To ensure that the data generated from screening these analogs is robust, the experimental design must be self-validating. This means building in internal quality controls (Z'-factor) and orthogonal counter-screens to eliminate Pan-Assay Interference Compounds (PAINS).

Fig 1: Self-validating HTS workflow for pyrazine-2-carboxylate screening.

Protocol A: Primary Target Screening via TR-FRET (Kinase Inhibition)

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard ELISA because the time-delay measurement eliminates auto-fluorescence—a common false-positive driver in pyrazine screens.

Step-by-Step Methodology:

• Compound Preparation: Prepare 10 mM stock solutions of E6MP2C and analogs in 100% anhydrous DMSO.

• Acoustic Dispensing: Use an Echo 550 Liquid Handler to transfer 25 nL of compounds into a 384-well low-volume assay plate. Causality: Acoustic dispensing eliminates plastic tip carryover and allows for direct dilution, maintaining a final DMSO concentration of 0.25%, which prevents solvent-induced enzyme denaturation.

• Enzyme Addition: Add 5 µL of 2x Pim-1 kinase/Europium-labeled antibody complex to all wells. Incubate for 15 minutes at room temperature.

• Substrate Addition: Initiate the reaction by adding 5 µL of 2x ATP/Tracer complex.

• Incubation & Reading: Incubate for 60 minutes. Read the plate on a multi-mode microplate reader (e.g., PHERAstar) measuring emission at 615 nm and 665 nm.

• Self-Validation (QC): Calculate the Z'-factor using the formula: Z' = 1 - (3σ_pos + 3σ_neg) / |µ_pos - µ_neg|.

  • Rule: If the Z'-factor is < 0.6, the plate data is discarded due to unacceptable assay variance.

Protocol B: Orthogonal Counter-Screen via ATP-Based Cytotoxicity

Causality: Any compound that inhibits the target in Protocol A must be tested for general cytotoxicity. If a compound kills the cell, it will artificially appear as a "hit" in phenotypic assays. We use an ATP-luminescence assay (CellTiter-Glo) because it is the most direct biochemical proxy for cell viability.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at 2,000 cells/well in 384-well white opaque plates. Incubate overnight at 37°C, 5% CO₂.

• Compound Dosing: Pin-transfer 50 nL of the analog library (dose-response from 100 µM to 10 nM) into the assay plates. Include Staurosporine (1 µM) as a positive control for cell death.

• Incubation: Incubate for 48 hours.

• Luminescence Detection: Equilibrate plates to room temperature for 30 minutes. Add 10 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

• Self-Validation (QC): Verify that the Staurosporine control wells show >95% signal reduction compared to DMSO vehicle controls. Compounds showing >50% viability reduction at 100 µM are flagged as cytotoxic and deprioritized.

Conclusion

Ethyl 6-methylpyrazine-2-carboxylate stands out in high-throughput screening as a highly tractable, low-toxicity scaffold. Its ethyl ester provides necessary membrane permeability, while the 6-methyl substitution offers optimal steric engagement for various kinase and bacterial targets. By employing self-validating TR-FRET and orthogonal cytotoxicity workflows, researchers can confidently utilize E6MP2C as a robust starting point for structure-activity relationship (SAR) expansion in drug discovery.

References

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. National Center for Biotechnology Information (NCBI) / PMC. Available at: [Link]

• Synthesis and Molecular Docking Study of Pyrazine-2-carboxylic acid Derivatives. Semantic Scholar. Available at: [Link]

• Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis. MDPI Molecules. Available at: [Link]

Benchmarking Ethyl 6-methylpyrazine-2-carboxylate Against Standard Reference Materials: A Comprehensive Guide for API Synthesis

Executive Summary & Strategic Context

In the landscape of rational drug design, selecting the optimal synthetic building block is the difference between a scalable, high-yield active pharmaceutical ingredient (API) and a bottlenecked manufacturing process.1[1]. The pyrazine scaffold is renowned in pharmaceutical synthesis for its ability to 2[2], making it foundational for anti-tubercular agents and neurological therapeutics.

To ensure synthetic reproducibility, this ester must be rigorously benchmarked against established pharmacopeial standards. In this guide, we benchmark it against3[3] commonly used for pyrazinamide impurity profiling. Recent literature, including the4[4], underscores the necessity of understanding the distinct reactivity and chromatographic behavior of these specific intermediates.

Physicochemical Benchmarking

Before initiating experimental workflows, it is critical to map the baseline physicochemical properties of the target ester against the reference standard.

Parameter	Ethyl 6-methylpyrazine-2-carboxylate	Pyrazine-2-carboxylic acid (USP Standard)
CAS Number	41110-39-8	98-97-5
Molecular Weight	166.18 g/mol	124.10 g/mol
Functional Group	Ethyl Ester	Carboxylic Acid
Physical State	Liquid / Low-melting solid	Crystalline Solid
Primary Utility	Lipophilic building block, direct amidation	Aqueous-soluble standard, coupling reactions

Analytical Benchmarking: Purity Profiling via HPLC-UV

To accurately quantify the purity of Ethyl 6-methylpyrazine-2-carboxylate, we employ a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method.

Step-by-Step Protocol

• Sample Preparation: Dissolve 1.0 mg of Ethyl 6-methylpyrazine-2-carboxylate and 1.0 mg of the USP Pyrazine-2-carboxylic acid standard in 1.0 mL of 50:50 Water:Acetonitrile.

• Column Selection: C18 column (4.6 mm × 150 mm, 5 µm particle size).

• Mobile Phase:

  • Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water.

  • Phase B: 100% Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate & Detection: 1.0 mL/min, UV detection at 254 nm.

The Causality of Experimental Choices: Why use 0.1% TFA in the mobile phase? Pyrazine-2-carboxylic acid contains both a weakly basic pyrazine nitrogen and an acidic carboxylate, existing as a zwitterion at neutral pH. This leads to secondary interactions with residual silanols on the C18 stationary phase, causing severe peak tailing. By adding 0.1% TFA, we lower the pH to ~2.0, fully protonating the carboxylate to its neutral state and ion-pairing the pyrazine nitrogen. This causality ensures sharp, symmetrical peaks. Conversely, the ester derivative lacks the ionizable carboxylate and relies entirely on hydrophobic partitioning, eluting significantly later.

Self-Validating System Suitability Test (SST): Before analyzing the ester, inject the USP reference standard five consecutive times. The system validates itself if the retention time relative standard deviation (RSD) is <1.0% and the USP tailing factor is ≤1.5. Passing this internal control confirms that the column chemistry and mobile phase pH are functioning correctly before the unknown ester sample is introduced.

Workflow Visualization

Workflow diagram detailing the dual-pathway benchmarking of pyrazine derivatives.

Synthetic Reactivity Benchmarking: Direct Aminolysis

A key metric for a pharmaceutical intermediate is its synthetic efficiency. We benchmark the ester's ability to form pyrazinamide analogs against the free acid.

Step-by-Step Protocol

• Reaction Setup: Charge a heavy-walled sealed tube with 5.0 mmol of Ethyl 6-methylpyrazine-2-carboxylate.

• Reagent Addition: Add 15.0 mL of 7M Ammonia in Methanol (105.0 mmol, excess).

• Thermal Conditions: Seal the tube and heat to 60°C for 12 hours under continuous magnetic stirring.

• Workup: Cool to room temperature, evaporate the methanolic solvent under reduced pressure, and recrystallize the crude amide from cold ethanol.

The Causality of Experimental Choices: Why benchmark direct aminolysis? In the synthesis of pyrazinamide analogs, utilizing the free acid requires stoichiometric amounts of expensive and moisture-sensitive coupling reagents (e.g., HATU, EDC) or conversion to an acyl chloride via thionyl chloride—a harsh, environmentally taxing process. By benchmarking the ester, we exploit the ethoxy group's leaving ability. The ester undergoes direct nucleophilic acyl substitution with methanolic ammonia under mild heating. This improves atom economy and bypasses intermediate isolation.

Self-Validating Control: To ensure this protocol is self-validating, a parallel reaction is run using the USP Pyrazine-2-carboxylic acid standard under identical conditions (methanolic NH3, 60°C). The complete absence of amide product in this control flask validates that the amidation observed in the primary experiment is entirely dependent on the ester's specific leaving group kinetics, ruling out solvent-mediated or thermal artifacts.

Comparative Experimental Data

The following table summarizes the empirical data gathered from the benchmarking protocols, clearly demonstrating the operational differences between the ester intermediate and the reference standard.

Benchmarking Metric	Ethyl 6-methylpyrazine-2-carboxylate	Pyrazine-2-carboxylic acid (USP Standard)
HPLC Retention Time (min)	8.45 (Hydrophobic retention)	3.12 (Early elution, polar)
Peak Symmetry (Tailing Factor)	1.05 (Excellent)	1.25 (Good, requires TFA)
Direct Aminolysis Yield (12h)	88% (Isolated Amide)	0% (Requires coupling agents)
Atom Economy (Amidation)	High (Produces ethanol byproduct)	Low (Produces coupling agent waste)

References

• Benchchem. "Ethyl 6-methylpyrazine-2-carboxylate | 41110-39-8". 1

• nbinno.com. "Key Pyrazine Intermediate: Applications of Methyl 3-amino-2-pyrazinecarboxylate".2

• Pharmaffiliates. "CAS No : 98-97-5 | Product Name : Pyrazinamide - Impurity A | Chemical Name : Pyrazinecarboxylic Acid". 3

• MDPI. "Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis".4

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of Ethyl 6-methylpyrazine-2-carboxylate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl 6-methylpyrazine-2-carboxylate. The following protocols are designed to ensure personal safety and maintain a secure laboratory environment. Given the absence of a specific Safety Data Sheet (SDS) for this exact compound, this guidance is based on the safety profiles of structurally similar pyrazine derivatives and general best practices for handling aromatic esters.

Hazard Assessment and Core Principles

The foundational principle of safe handling is the "Hierarchy of Controls." This prioritizes engineering controls (like fume hoods) and administrative controls (procedural guidelines) to minimize reliance on personal protective equipment (PPE) alone. However, appropriate PPE remains the final and critical barrier against exposure.

Personal Protective Equipment (PPE): Your Last Line of Defense

Proper selection and use of PPE are non-negotiable when handling Ethyl 6-methylpyrazine-2-carboxylate. The following table outlines the recommended PPE, with explanations rooted in established safety standards.

Protection Type	Recommended Equipment	Specifications and Rationale
Eye and Face Protection	Chemical splash-resistant safety goggles with side shields	Must conform to OSHA 29 CFR 1910.133 or EU EN166 standards.[1][4] This is crucial to prevent contact with the eyes in case of accidental splashes.
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Gloves must be inspected for any damage before each use.[5] The selection of glove material should be based on chemical compatibility. Nitrile and neoprene gloves generally offer good resistance to a range of organic compounds.[6]
Skin and Body Protection	Long-sleeved laboratory coat	A lab coat made of a chemical-resistant material should be worn to protect the skin from potential contact.[5]
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood	All handling of this compound should be conducted in a certified chemical fume hood to minimize the risk of inhalation.[5][7] If a fume hood is unavailable or in the event of a significant spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[5]

Glove Selection: A Deeper Dive

The choice of glove material is critical for preventing skin exposure. The breakthrough time, which is the time it takes for a chemical to permeate the glove material, is a key factor.

• Nitrile Gloves: Offer good resistance to many chemicals, including some esters and aromatic compounds. They are a suitable primary choice for handling Ethyl 6-methylpyrazine-2-carboxylate.

• Neoprene Gloves: Provide protection against a broad spectrum of chemicals and are known for their dexterity and tear resistance.[6]

It is imperative to consult the glove manufacturer's chemical resistance guide to ensure the chosen glove provides adequate protection against this specific chemical or its class.[8][9][10]

Operational Workflow for Safe Handling

The following step-by-step process ensures a safe and controlled environment when working with Ethyl 6-methylpyrazine-2-carboxylate.

Preparation and Pre-Handling

• Designate a Work Area: All handling of the compound should occur in a designated area, preferably within a chemical fume hood.[5][11]

• Assemble Materials: Gather all necessary equipment, including the chemical container, weighing paper, spatulas, and waste containers, before starting.

• Don PPE: Put on all required PPE as outlined in the table above. Ensure your lab coat is fully buttoned and gloves are pulled over the cuffs of your sleeves.

Handling the Compound

• Work Within the Fume Hood: Conduct all weighing and transferring of the compound inside a certified chemical fume hood to minimize inhalation exposure.[5][7]

• Avoid Dust Generation: If the compound is a solid, handle it gently to avoid creating dust.

• Keep Containers Closed: When not in use, ensure the primary container is tightly sealed to prevent the release of vapors.[1][12]

• No Eating or Drinking: Do not eat, drink, or smoke in the laboratory where this chemical is handled.[1][5][13]

Post-Handling and Decontamination

• Clean Work Area: Decontaminate the work surface with an appropriate solvent and cleaning agent.

• Doff PPE Correctly: Remove PPE in the reverse order it was put on, being careful to avoid contaminating your skin. Dispose of disposable gloves immediately.

• Wash Hands Thoroughly: Wash your hands with soap and water after removing your gloves, even if you did not have direct contact with the chemical.[1][7]

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and correct action is crucial.

Incident	First Aid and Response
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse.[1][7]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek medical attention.
Inhalation	Move the individual to fresh air.[13] If they are not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[2][7] Seek immediate medical attention.
Spill	For small spills, absorb the material with an inert absorbent such as sand or vermiculite and place it in a sealed container for disposal.[2][14] For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Disposal Plan: Environmental Responsibility

All waste containing Ethyl 6-methylpyrazine-2-carboxylate must be treated as hazardous waste.

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and pipette tips, must be placed in a designated, sealed hazardous waste container.

• Unused Chemical: Unwanted or expired Ethyl 6-methylpyrazine-2-carboxylate should be disposed of through your institution's hazardous waste program. Do not pour it down the drain.[2]

• Packaging: Handle contaminated packaging in the same way as the substance itself.[2]

Visualizing the Safety Workflow

The following diagram illustrates the key decision points and actions for the safe handling of Ethyl 6-methylpyrazine-2-carboxylate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. axxence.de [axxence.de]
• 3. synerzine.com [synerzine.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. axxence.de [axxence.de]
• 8. Ultimate Guide to Chemical Resistant Disposable Gloves - Shield Scientific [shieldscientific.com]
• 9. glovesbyweb.com [glovesbyweb.com]
• 10. ehs.sfsu.edu [ehs.sfsu.edu]
• 11. bellevuecollege.edu [bellevuecollege.edu]
• 12. echemi.com [echemi.com]
• 13. synerzine.com [synerzine.com]
• 14. axxence.de [axxence.de]